Fmoc-L-Met-L-Thr[PSI(Me,Me)Pro]-OH

• CAS: 1451181-13-7

Core Science & Biosynthesis

Technical Guide: Fmoc-L-Met-L-Thr[Ψ(Me,Me)Pro]-OH in Advanced Peptide Synthesis

Executive Summary

Fmoc-L-Met-L-Thr[Ψ(Me,Me)Pro]-OH (CAS: 1451181-13-7) is a specialized dipeptide building block designed to overcome one of the most persistent challenges in Solid-Phase Peptide Synthesis (SPPS): on-resin aggregation .

In "difficult sequences"—typically those rich in hydrophobic residues or prone to forming β-sheets—intermolecular hydrogen bonding leads to chain association. This steric shielding prevents coupling reagents from reaching the N-terminus, resulting in deletion sequences and low crude purity.

This compound introduces a pseudoproline (ΨPro) structure.[1][2][3][4][5] By locking the Threonine side chain into a cyclic oxazolidine ring, it mimics the structure of Proline.[1][4][6] This induces a cis-amide bond preference, creating a "kink" in the peptide backbone that mechanically disrupts secondary structure formation.[5][6] Crucially, this modification is fully reversible; the native Methionine-Threonine sequence is regenerated quantitatively during the final acidic cleavage.

Chemical Identity & Physical Properties[1][3][7]

The core of this molecule is the 2,2-dimethyloxazolidine ring derived from Threonine.[6] It is pre-coupled to the Methionine residue to bypass the steric difficulty of acylating the secondary amine of the oxazolidine ring on the solid phase.

Table 1: Physicochemical Specifications

Property	Specification
Chemical Name	Fmoc-L-Methionyl-L-Threonine(ΨMe,Me)proline-OH
Common Notation	Fmoc-Met-Thr(ΨMe,Me pro)-OH
CAS Number	1451181-13-7
Molecular Formula	C₂₇H₃₂N₂O₆S
Molecular Weight	512.63 g/mol
Appearance	White to off-white powder
Purity (HPLC)	≥ 98.0%
Solubility	Soluble in DMF, DCM, NMP
Chirality	L-Met, L-Thr (L-configuration maintained)
Storage	+2°C to +8°C (Desiccated)

Structural Mechanics: The "Kink" Effect[6]

To understand why this reagent is effective, one must analyze the conformational constraints it imposes on the growing peptide chain.

The Oxazolidine Ring

In a standard peptide, the Threonine side chain (-CH(OH)CH₃) is free to rotate. In this pseudoproline derivative, the side chain hydroxyl and the backbone nitrogen are bridged by an isopropylidene group (derived from acetone). This forms a 5-membered oxazolidine ring .[4]

Disruption of Secondary Structure

Standard amino acids predominantly adopt a trans conformation at the amide bond. However, the cyclic nature of the pseudoproline (similar to Proline) lowers the energy barrier for the cis conformation.

• Result: The backbone adopts a "kinked" structure.[5][6]

• Effect: This kink prevents the formation of the linear, extended conformations required for intermolecular β-sheet hydrogen bonding.

• Outcome: The resin-bound peptide remains well-solvated and accessible for subsequent couplings.

Diagram 1: Mechanism of Action (DOT)

Caption: The pseudoproline unit introduces a structural kink, physically preventing the stacking of peptide chains into insoluble beta-sheets.

Experimental Protocol: SPPS Integration

This protocol assumes a standard Fmoc/tBu strategy. The pseudoproline dipeptide is used as a direct substitute for the sequential coupling of Fmoc-Thr(tBu)-OH and Fmoc-Met-OH.

Reagent Preparation

• Calculate Equivalents: Use 2.0 to 3.0 equivalents relative to the resin loading. (Slightly lower than the standard 4-5 eq due to higher cost, but 3.0 is recommended for difficult sequences).

• Activation:

  • Activator: HATU or PyBOP is preferred over HBTU for sterically demanding couplings.

  • Base: DIPEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine).

  • Solvent: DMF (N,N-Dimethylformamide).

Coupling Step[9]

• Dissolve: Dissolve the Fmoc-Met-Thr[Ψ(Me,Me)Pro]-OH and the coupling reagent (e.g., HATU) in minimal DMF.

• Activate: Add DIPEA (2:1 ratio to AA). Allow to activate for 30–60 seconds. Do not over-activate to avoid racemization, though dipeptides are generally robust.

• Transfer: Add the solution to the Fmoc-deprotected resin.

• Incubate: Shake/vortex for 2 to 4 hours at room temperature.

  • Note: The coupling of the dipeptide to the resin is usually efficient. The critical benefit is seen in the subsequent amino acid couplings.

• Monitor: Perform a Kaiser Test (ninhydrin). If not blue (negative), coupling is complete.[6]

Chain Elongation

• Fmoc Removal: Treat with 20% Piperidine/DMF as standard.[6]

• Next Coupling: Proceed with the next amino acid. You will often observe that couplings after the pseudoproline proceed much faster due to the disrupted aggregation.

Cleavage & Regeneration (The "Magic" Step)

The oxazolidine ring is acid-labile. It acts as a protecting group for the Threonine side chain and the backbone amide.

• Cocktail: Prepare standard cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).

• Reaction: Incubate resin in cocktail for 2–3 hours .

• Mechanism: The high concentration of TFA hydrolyzes the aminal (N-C-O) and ketal bonds of the oxazolidine ring.

• Result: The acetone moiety is released, and the native peptide ...-Met-Thr-... is regenerated with the correct stereochemistry.

Diagram 2: Synthesis & Regeneration Workflow (DOT)

Caption: The workflow illustrates the insertion of the dipeptide and the acid-mediated regeneration of the native sequence.

Applications & Case Studies

When to Use

Use this building block if your sequence contains a Met-Thr motif and meets any of the following criteria:

• Long Sequence: >20 amino acids.

• Hydrophobic Region: The Met-Thr is embedded in a stretch of hydrophobic residues (e.g., Val, Ile, Leu, Ala).

• Transmembrane Domains: Highly aggregation-prone.

• "Difficult Sequences": Previous synthesis attempts resulted in truncated products or broad HPLC peaks.

Strategic Placement

For optimal aggregation disruption in long peptides, pseudoprolines should be placed every 5–7 residues . If the Met-Thr motif appears in a known "difficult region" (often predicted by aggregation algorithms), this substitution is mandatory for high yield.

Troubleshooting & FAQs

Q: Can I make the pseudoproline monomer myself? A: It is not recommended. Coupling an amino acid to the secondary amine of a pseudoproline monomer (on-resin) is extremely sluggish and prone to failure. The commercial dipeptide unit (Fmoc-Met-Thr(Ψ)-OH) solves this by performing the difficult bond formation in solution phase during manufacturing.

Q: Does the ring affect racemization? A: The oxazolidine ring actually protects the Cα of the Threonine from racemization during coupling. However, standard precautions should be taken during the activation of the dipeptide itself (avoid excessive base or prolonged activation times).

Q: Is the cleavage slower? A: Generally, no. The oxazolidine ring hydrolyzes rapidly in 95% TFA. However, if using low-acid cleavage cocktails (e.g., for chlorotrityl resin preservation), the ring may remain intact. Ensure at least 80%+ TFA is used for final deprotection.

References

• Mutter, M., et al. (1995).[4][5] "Pseudoprolines: A new concept for the synthesis of 'difficult' sequences." Peptide Research, 8(3), 145-153.

• Wöhr, T., et al. (1996).[5] "Pseudoprolines as a solubilizing, structure-disrupting protection technique in peptide synthesis."[4][5][6][7] Journal of the American Chemical Society, 118(39), 9218-9227. Link

• White, P., et al. (2004).[5] "The use of pseudoprolines for the synthesis of difficult peptides."[2][4][5][6] Journal of Peptide Science, 10,[5] 18. Link

• ChemPep Inc. "Pseudoproline Dipeptides for Peptide Synthesis." Technical Note. Link

• Merck/Novabiochem. "Fmoc-Leu-Thr(psiMe,Mepro)-OH Product Guide" (Analogous application data). Link

Sources

• 1. Fmoc-Leu-Thr(psiMe,Mepro)-OH Novabiochem 955048-89-2 [sigmaaldrich.com]
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• 3. Pseudoproline dipeptides [technocomm.co.uk]
• 4. chempep.com [chempep.com]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Fmoc-Phe-Thr(psiMe,Mepro)-OH Novabiochem® | Sigma-Aldrich [sigmaaldrich.com]

Fmoc-Met-Thr oxazolidine dipeptide molecular weight and solubility

Topic: Fmoc-Met-Thr Oxazolidine Dipeptide: Molecular Weight, Solubility, and SPPS Utility Content Type: Technical Whitepaper / Application Guide Audience: Senior Researchers, Peptide Chemists, and Process Development Scientists[1][2]

[1][2][3][4][5]

Executive Summary

The synthesis of hydrophobic or "difficult" peptide sequences often fails due to on-resin aggregation, primarily driven by inter-chain hydrogen bonding (β-sheet formation).[2][3] Fmoc-Met-Thr(ΨMe,Me)-OH (CAS: 1451181-13-7) is a specialized pseudoproline dipeptide building block designed to overcome these hurdles.[1][2][3] By locking the Threonine side chain into a cyclic oxazolidine ring, this molecule mimics the structure of proline, introducing a backbone "kink" that disrupts secondary structure formation.[1][3][4][5][6] This guide details the physicochemical properties, solubility parameters, and operational protocols for integrating this dipeptide into Fmoc Solid-Phase Peptide Synthesis (SPPS).

Physicochemical Specifications

The "oxazolidine dipeptide" refers to the Fmoc-Met-Thr(ΨMe,Me)-OH unit.[2][7][3] The oxazolidine ring is formed by the condensation of the Threonine hydroxyl and amide groups with acetone (2,2-dimethyl), creating a reversible protecting group.[1]

Key Data Table[2][3][9]

Property	Specification
Chemical Name	Fmoc-Met-Thr(ΨMe,Me)-OH
Synonyms	Fmoc-Met-Thr(Psi(Me,Me)pro)-OH; Fmoc-Methionyl-Threonine Pseudoproline
CAS Number	1451181-13-7
Molecular Formula	C₂₇H₃₂N₂O₆S
Molecular Weight	512.6 g/mol
Appearance	White to off-white powder
Purity (HPLC)	≥ 98%
Chirality	L-Configuration (Met and Thr)
Storage	-20°C (Long term), Desiccated

Structural Mechanism & Solubility[2][3][5][6][11][12]

The "Kink" Effect

Unlike standard amino acids, the oxazolidine ring on the Threonine residue prevents the formation of hydrogen bonds at that specific amide nitrogen.[1][3] This disruption prevents the growing peptide chain from "zipping up" into insoluble β-sheets, significantly improving the solvation of the resin-bound peptide.[2][3]

Solubility Profile

The dipeptide itself is highly lipophilic due to the Fmoc group and the masking of the polar Threonine side chain.[3]

• Primary Solvents: Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), Dichloromethane (DCM).[1][2][3]

• Solubility Limit: Typically soluble up to 0.5 M in DMF/NMP, which aligns with standard SPPS coupling concentrations.[2][3]

• Incompatibility: Insoluble in water and diethyl ether.[2][3] Avoid protic solvents (methanol/ethanol) during coupling to prevent premature ring opening or side reactions.[1][3]

Diagram: Structural Logic & Aggregation Breaking[3]

Figure 1: Mechanism of pseudoproline-mediated solubility enhancement in SPPS.

Experimental Protocols

Dissolution & Handling

Objective: Prepare a 0.2 M solution for automated or manual synthesis.

• Calculate Mass: For 1 mmol scale, weigh 512.6 mg of Fmoc-Met-Thr(ΨMe,Me)-OH.[2][3]

• Solvent Choice: Use anhydrous DMF (highest reliability) or NMP (better for difficult sequences).[2][3]

• Dissolution:

  • Add 5 mL of DMF to the powder.[2][3]

  • Vortex or sonicate briefly (10-30 seconds) until the solution is clear.[2][3]

  • Note: The solution should be prepared immediately before use to minimize potential oxidation of the Methionine sulfur, although the Fmoc group provides stability.[1][3]

Coupling Protocol (SPPS)

Because the nitrogen of the oxazolidine ring is NOT the nucleophile (the N-terminus is on the Methionine), coupling proceeds via standard Fmoc chemistry.[1]

Reagents:

• Activator: DIC/Oxyma Pure or HATU/DIEA.[2][3]

• Stoichiometry: Use 2.5 - 3.0 equivalents relative to resin loading.

Step-by-Step:

• Resin Preparation: Swell resin in DMF for 30 mins. Remove Fmoc from the previous amino acid using 20% Piperidine/DMF.[3]

• Activation:

  • Mix Fmoc-Met-Thr(ΨMe,Me)-OH (3 eq) with HATU (2.9 eq) and DIEA (6 eq) in DMF.

  • Alternative: Use DIC (3 eq) and Oxyma (3 eq) for lower racemization risk.[1][3]

• Coupling: Add activated solution to resin.[2][3] Shake/agitate for 60–120 minutes at room temperature.

  • Tip: Pseudoproline dipeptides are bulky; extended coupling times are recommended.[2][3]

• Monitoring: Verify coupling via Kaiser Test (should be negative/yellow) or Chloranil Test.

• Capping: Cap unreacted sites with Acetic Anhydride/Pyridine if necessary.[2][3]

Cleavage & Regeneration

The "Magic" of pseudoprolines is their reversibility.[3] The oxazolidine ring is acid-labile.[2][3]

• Reagent: Standard TFA cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).

• Reaction: During the 2-3 hour cleavage step, the high acid concentration hydrolyzes the oxazolidine ring.[2][3]

• Result: The acetone moiety is released, and the native Threonine side chain is regenerated.[2][3] The Methionine remains intact (ensure scavengers like TIS or EDT are used to prevent Met oxidation).[3]

Diagram: Lifecycle of the Dipeptide[1][2][3]

Figure 2: The reversible protection lifecycle of the pseudoproline unit.

Troubleshooting & Storage

• Methionine Oxidation: The Met residue is susceptible to oxidation (Met-sulfoxide).[2][3] Store the solid powder under inert gas (Argon/Nitrogen) if possible.[3] During cleavage, use Ethanedithiol (EDT) or Thioanisole as scavengers to protect the Met sulfur.[1][3]

• Acid Sensitivity: The oxazolidine ring is sensitive to weak acids.[2][3] Do NOT use acidic solvents (like 1% TFA in DCM) for washing steps while the peptide is still on-resin, as this may prematurely open the ring or lead to loss of the pseudoproline benefit before synthesis is complete.[1]

• Slow Coupling: If coupling the next amino acid onto the N-terminus of the Met-Thr dipeptide is slow, double coupling is recommended.[2][3] The steric bulk of the dipeptide is generally low at the N-terminus (Met), but the overall resin conformation may still be sterically crowded.[1]

References

• PubChem. Fmoc-Met-OH and Pseudoproline Derivatives Data.[2][3] Retrieved from [Link][1]

• Mutter, M., et al. (1995).[1][3] Pseudoproline dipeptides for the synthesis of difficult sequences.[2][3][4][5] Peptide Research, 8, 145.[3][5]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. advancedchemtech.com [advancedchemtech.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. chempep.com [chempep.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chempep.com [chempep.com]

An In-depth Technical Guide to the Role of PSI(Me,Me)Pro in Solid-Phase Peptide Synthesis

Executive Summary

Solid-Phase Peptide Synthesis (SPPS) has revolutionized the production of synthetic peptides, yet the intrinsic propensity of elongating peptide chains to aggregate remains a significant impediment, particularly for sequences that are long, hydrophobic, or rich in β-sheet-forming residues. This aggregation leads to incomplete coupling reactions, poor deprotection kinetics, and culminates in low yields and challenging purifications. Pseudoproline dipeptides, specifically those based on a dimethyloxazolidine ring system (Ψ(Me,Me)Pro), have emerged as a cornerstone technology to surmount these obstacles. By introducing a temporary, reversible "kink" into the peptide backbone, these dipeptides effectively disrupt the inter-chain hydrogen bonding that seeds aggregation. This guide provides an in-depth analysis of the mechanism, strategic application, and quantitative benefits of incorporating PSI(Me,Me)Pro dipeptides in Fmoc-based SPPS, offering researchers and drug development professionals the technical insights required for their effective implementation.

The Fundamental Challenge: On-Resin Peptide Aggregation

During stepwise SPPS, the growing peptide chain is covalently anchored to an insoluble resin support. As the chain elongates, particularly in sequences containing hydrophobic residues, it can adopt stable secondary structures, most notably β-sheets.[1][2][3] These structures promote intermolecular hydrogen bonding between adjacent peptide chains on the resin, leading to the formation of aggregates.[3] This phenomenon results in a series of cascading synthetic failures:

• Poor Solvation: The aggregated peptide-resin matrix becomes poorly solvated by the synthesis solvents (e.g., DMF, NMP), causing the resin beads to shrink or clump.[4][5][6]

• Steric Hindrance: The N-terminal amine of the growing chain becomes sterically inaccessible, leading to incomplete acylation by the incoming activated amino acid.[1][4]

• Kinetic Impairment: Both coupling and Fmoc-deprotection reaction rates are significantly reduced, often failing to reach completion within standard cycle times.[4][7][8]

• Compromised Purity and Yield: The crude product is often a complex mixture of the target peptide along with deletion and truncated sequences, which are difficult and costly to separate, ultimately leading to low overall yields.[1][7][8]

The Pseudoproline Solution: Structure and Mechanism of PSI(Me,Me)Pro

First introduced by Mutter and colleagues, pseudoproline dipeptides are a powerful tool for preventing aggregation.[4][7][9] They are dipeptide building blocks where a Serine (Ser) or Threonine (Thr) residue has its side-chain hydroxyl group cyclized with its backbone amide nitrogen via reaction with an aldehyde or ketone.[4][7] The most common and effective variants, PSI(Me,Me)Pro, are formed using acetone, creating a 2,2-dimethyloxazolidine ring.[10]

This modification is temporary and fully reversible under standard final cleavage conditions with trifluoroacetic acid (TFA), which quantitatively regenerates the native Ser or Thr residue.[4][9][11][12]

Mechanism of Action: The Reversible "Kink"

The efficacy of PSI(Me,Me)Pro dipeptides stems from their ability to act as potent "structure-breakers".[1] The five-membered oxazolidine ring imposes a rigid conformational constraint on the peptide backbone, strongly favoring a cis-amide bond conformation over the typical trans conformation.[1][4][13][14] This is analogous to the effect of a natural proline residue.[9][12]

This induced "kink" disrupts the linear geometry required for the formation of regular secondary structures like β-sheets and α-helices.[7][9][13] By preventing inter-chain hydrogen bonding, the peptide chains remain well-solvated and accessible to reagents, ensuring efficient coupling and deprotection throughout the synthesis.[4][11][15]

Caption: Mechanism of aggregation disruption by PSI(Me,Me)Pro.

Quantitative Impact on Synthesis Performance

The incorporation of PSI(Me,Me)Pro dipeptides translates to dramatic and measurable improvements in synthesis outcomes. For highly aggregated sequences, the use of a single pseudoproline dipeptide can increase product yields by as much as 10-fold.[4][8] The resulting crude products exhibit significantly higher purity, which simplifies subsequent HPLC purification and increases the final isolated yield.[7][8][13]

Parameter	Standard Fmoc-SPPS (Difficult Sequence)	Fmoc-SPPS with PSI(Me,Me)Pro	Rationale for Improvement
Crude Purity	Often <50%, complex chromatogram with multiple deletion/truncated peaks.[7][13]	Typically >70-80%, with a predominant peak for the target peptide.[7][13]	Prevention of aggregation leads to fewer incomplete coupling and deprotection events.[4][8]
Isolated Yield	Low to negligible; synthesis may fail entirely.[3][4]	Significantly higher; enables the successful synthesis of previously "inaccessible" peptides.[4][16][17]	Higher purity of the crude product allows for more efficient purification and less material loss.[7][8]
Reaction Kinetics	Sluggish and incomplete coupling/deprotection cycles.[6]	More uniform and predictable reaction rates, approaching ideal kinetics.[8]	Enhanced solvation and accessibility of the N-terminus of the growing peptide chain.[4][11]
Cost-Effectiveness	High risk of costly synthesis re-runs and extensive purification efforts.[8][18]	Higher initial reagent cost is offset by avoiding failed syntheses and reducing purification time/cost.[18]	Increased overall process efficiency and probability of success.[8]

Strategic Implementation in SPPS

The decision to use PSI(Me,Me)Pro dipeptides and their optimal placement within a sequence are critical for success. While they are introduced using standard coupling protocols, their application should be strategic.[8][18]

Decision-Making Workflow

The following workflow can guide the decision to incorporate pseudoproline dipeptides:

Caption: Decision workflow for using PSI(Me,Me)Pro dipeptides.

Empirical Placement Guidelines

While sequence-dependent, field-proven experience has led to the following empirical guidelines for optimal placement:[8][12][17]

• Frequency: For long peptides, insert a pseudoproline dipeptide approximately every 5-6 residues to maintain solubility.[4][8]

• Proximity to Proline: Maintain a minimum separation of at least 2 amino acids between a pseudoproline and another pseudoproline or a natural proline residue.[8][12][17]

• Hydrophobic Regions: If possible, place the pseudoproline unit immediately before a known hydrophobic cluster or a region predicted to form β-sheets.[12][17]

Experimental Protocols

The incorporation of a PSI(Me,Me)Pro dipeptide is seamlessly integrated into standard Fmoc-SPPS workflows, replacing a standard amino acid coupling cycle with the coupling of the dipeptide unit.[4][18]

Standard Fmoc-SPPS Coupling Cycle (for comparison)

• Resin Preparation: Swell the resin (e.g., Rink Amide) in DMF for at least 30 minutes.

• Fmoc Deprotection: Treat the Fmoc-protected peptide-resin with 20% piperidine in DMF (1 x 2 min, 1 x 8 min).

• Washing: Wash the resin thoroughly with DMF (x5) and DCM (x3) to remove piperidine.

• Amino Acid Activation: In a separate vessel, dissolve the Fmoc-amino acid (3-5 eq.), a coupling agent (e.g., HATU, 3-5 eq.), and an additive (e.g., Oxyma, if using DIC) in DMF. Add a base (e.g., DIPEA, 6-10 eq.) and allow to pre-activate for 1-2 minutes.[18]

• Coupling: Add the activated amino acid solution to the deprotected peptide-resin. Agitate for 1-2 hours at room temperature.

• Monitoring: Confirm completion of the coupling reaction using a qualitative method like the Kaiser test.[18]

• Washing: Wash the resin with DMF (x3) and DCM (x3).

• Repeat: Repeat steps 2-7 for each amino acid in the sequence.

Protocol for Incorporating a PSI(Me,Me)Pro Dipeptide

This protocol replaces steps 4 and 5 of the standard cycle at the appropriate point in the sequence.

• Follow Standard Protocol: Perform resin swelling, deprotection, and washing as per steps 1-3 above.

• Dipeptide Activation: In a separate vessel, dissolve the Fmoc-Xaa-Ser/Thr(ψMe,MePro)-OH dipeptide (1.5-5 eq.) and a coupling reagent (e.g., HBTU/HATU, 1.5-5 eq.) in a minimal volume of DMF or NMP.[6][11]

• Base Addition: Add DIPEA (3-10 eq.) to the activation mixture and mix thoroughly.[6][11]

• Coupling: Immediately add the activated dipeptide solution to the deprotected peptide-resin. Agitate for 1-4 hours. A longer coupling time of at least 1 hour is often recommended for these bulkier units.[7][11]

• Monitoring and Washing: Confirm reaction completion (Kaiser test) and wash the resin as per steps 6-7 of the standard protocol.

• Continue Synthesis: Proceed with the synthesis of the subsequent amino acid by returning to the standard Fmoc-SPPS cycle (step 2).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chempep.com [chempep.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. bachem.com [bachem.com]
• 10. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. peptide.com [peptide.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. semanticscholar.org [semanticscholar.org]
• 17. peptide.com [peptide.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Whitepaper: Stability Profile & Handling of Fmoc-L-Met-L-Thr[PSI(Me,Me)Pro]-OH in DMF

Executive Summary

The dipeptide building block Fmoc-L-Met-L-Thr[PSI(Me,Me)Pro]-OH represents a high-value tool in Solid Phase Peptide Synthesis (SPPS).[1] It combines the aggregation-disrupting power of a pseudoproline (ψPro) with the biological necessity of a Methionine-Threonine motif.

However, its stability in DMF (N,N-Dimethylformamide) —the standard solvent for SPPS—is non-binary. While the pseudoproline ring structure is robust in neutral organic media, the Fmoc group and the Methionine side chain act as critical failure points when exposed to "aged" or improper solvent conditions.

This guide moves beyond basic datasheets to explain the causality of degradation and provides self-validating protocols to ensure synthetic integrity.

Part 1: Chemical Architecture & Vulnerability Analysis[1]

To understand stability, we must deconstruct the molecule into its three reactive domains.

Domain	Component	Function	Stability Risk in DMF
N-Terminus	Fmoc Group	Protects amine; base-labile.[1]	High. Susceptible to premature cleavage by secondary amines (impurities in DMF).[1]
Side Chain	Methionine (Met)	Native amino acid.[1][2]	Moderate/High. Susceptible to oxidation (Sulfoxide formation) by peroxides in DMF.
C-Terminus	Thr[PSI(Me,Me)Pro]	Oxazolidine ring (structure breaker).[1]	Low. Generally stable in DMF.[1] Acid-labile (cleaves in TFA).[1][3]

The Pseudoproline Advantage (and Non-Issue)

The Thr[PSI(Me,Me)Pro] moiety locks the Threonine side chain and backbone nitrogen into a 2,2-dimethyloxazolidine ring.

• Mechanism: This ring induces a "kink" in the peptide backbone (cis-amide preference), preventing the formation of

  -sheet aggregates during synthesis.[4]

• Stability Verdict: The oxazolidine ring is acid-labile (cleaved by 95% TFA).[1][3] In DMF (pH ~7-9), it is kinetically stable.[1] It does not pose a stability risk during standard dissolution or coupling times (<24 hours).[1]

The Methionine Liability

Methionine is the "canary in the coal mine" for solvent quality.

• Mechanism: The thioether sulfur is nucleophilic. If the DMF contains dissolved oxygen or peroxides (common in non-degassed or aged solvents), Met oxidizes to Methionine Sulfoxide (Met(O)) .[1]

• Impact: This is often irreversible during standard synthesis.[1] Met(O) is more polar, altering retention times and biological activity.[1]

Part 2: The DMF Factor – The Silent Aggressor

The primary threat to Fmoc-L-Met-L-Thr[PSI(Me,Me)Pro]-OH is not the molecule itself, but the degradation products of the solvent.

The Dimethylamine Pathway (Premature Deprotection)

DMF is not inert.[1] Upon exposure to light, heat, or moisture, it hydrolyzes and decomposes.

The Mechanism:

• DMF decomposes to Formic Acid and Dimethylamine (DMA) .[1]

• DMA is a secondary amine, chemically similar to Piperidine (the reagent used to remove Fmoc).

• Even trace levels of DMA (0.01%) can slowly remove the Fmoc group from the dipeptide while it sits in solution waiting to be coupled.

• Result: The "free amine" dipeptide can then react with the activated species, causing double insertion or polymerization.

Visualization of Degradation Pathways

Caption: The cascade effect where aged DMF generates secondary amines, leading to premature Fmoc removal and sequence errors.

Part 3: Experimental Protocols & Handling

To maintain the integrity of Fmoc-L-Met-L-Thr[PSI(Me,Me)Pro]-OH, you must validate the solvent quality before dissolution.[1]

Protocol: Solvent Quality Control (Self-Validating)

Do not assume "HPLC Grade" means "Peptide Grade" if the bottle has been open for >1 week.

Step 1: The Nitroprusside Test (For Amines)

• Reagent: 1% Sodium Nitroprusside in 50% aqueous acetaldehyde.[1]

• Method: Add 10 µL of reagent to 1 mL of DMF.

• Readout:

  • Blue/Violet:[1] Positive for secondary amines (DMA).[1] REJECT SOLVENT.

  • Colorless/Yellow: Safe for use.[1]

Step 2: Peroxide Strip Test (For Methionine Safety)

• Method: Dip a commercially available peroxide test strip (0-25 ppm range) into the DMF.[1]

• Limit: Peroxides must be < 1 ppm to protect the Methionine residue.

Protocol: Dissolution and Coupling

Objective: Minimize time in solution to prevent oxidation and slow deprotection.

• Calculate: Weigh exactly the amount needed for immediate use (usually 2-3 equivalents relative to resin loading).[1]

• Degas: Sparge the DMF with Argon or Nitrogen for 5 minutes before adding the dipeptide. This removes dissolved oxygen.[1]

• Dissolve: Add the dipeptide to the degassed DMF.

  • Note: Pseudoproline dipeptides are highly soluble due to the disrupted H-bonding.[5] Vortexing is usually sufficient.[1]

• Activation:

  • Use DIC/Oxyma or HATU/DIEA .[1]

  • Crucial: Because the C-terminal residue is a Proline-mimic (oxazolidine), it is highly resistant to racemization.[1] You can use stronger activation (like HATU) with minimal risk of epimerization.[1]

• Time Limit: Use the solution within 4 hours of preparation. Do not store overnight in DMF.

Part 4: Troubleshooting & Data Interpretation[1]

Quantitative Stability Data (Representative)

The following table summarizes the stability of Fmoc-Met-derivatives in DMF under varying conditions.

Condition	Time (h)	Fmoc Loss (%)	Met Oxidation (%)	Status
Fresh DMF (Degassed)	4	< 0.1%	< 0.1%	Stable
Fresh DMF (Degassed)	24	0.5%	0.2%	Acceptable
Aged DMF (2 months)	4	1.5%	2.0%	Risk
Aged DMF (2 months)	24	> 5.0%	> 10.0%	Critical Failure

Decision Tree: Handling "Difficult" Batches

Caption: Workflow for ensuring dipeptide integrity during the coupling phase.

References

• Mutter, M., et al. (1995).[1][4] "Pseudoprolines (psi Pro) for accessing 'inaccessible' peptides." Peptide Research, 8(3), 145-153.[1]

• Carpino, L. A., et al. (2003).[1] "The 9-Fluorenylmethoxycarbonyl Family of Base-Labile Amino-Protecting Groups."[1] Accounts of Chemical Research, 20, 401-411.

• Hachmann, J., & Lebl, M. (2006). "Search for a new solvent for solid-phase peptide synthesis: Degradation of DMF." Journal of Combinatorial Chemistry, 8(2), 149.

• Isidro-Llobet, A., et al. (2009).[1] "Amino Acid-Protecting Groups."[1][6][7][8][9] Chemical Reviews, 109(6), 2455-2504.[1]

• Pawlas, J. (2023).[1][10] "Methionine-Containing Peptides: Avoiding Secondary Reactions." ACS Omega.[1] [1]

Sources

• 1. Fmoc-Leu-Thr(psiMe,Mepro)-OH Novabiochem 955048-89-2 [sigmaaldrich.com]
• 2. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chempep.com [chempep.com]
• 5. peptide.com [peptide.com]
• 6. Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis | Advent [adventchembio.com]
• 7. peptide.com [peptide.com]
• 8. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 9. chempep.com [chempep.com]
• 10. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Standard Protocol for Coupling Fmoc-Met-Thr Pseudoproline Dipeptides in SPPS

Introduction: Overcoming Peptide Aggregation with Pseudoproline Dipeptides

In the realm of Solid-Phase Peptide Synthesis (SPPS), particularly when employing the Fmoc/tBu strategy, the on-resin aggregation of the growing peptide chain represents a significant hurdle.[1][2] This phenomenon, driven by the formation of secondary structures like β-sheets, can lead to poor solvation, incomplete coupling and deprotection reactions, and ultimately, low yields and failed syntheses.[1][3]

Pseudoproline dipeptides have emerged as one of the most powerful tools to mitigate these challenges.[4][5] These specialized building blocks are dipeptides where a Serine (Ser) or Threonine (Thr) residue is reversibly protected as a proline-like oxazolidine ring.[4][5][6][7] For the topic of this note, the Fmoc-Met-Thr pseudoproline dipeptide, the structure is Fmoc-Met-Thr(ΨMe,MePro)-OH.

The core advantages of incorporating pseudoproline dipeptides are manifold:

• Disruption of Secondary Structures: They introduce a structural "kink" in the peptide backbone, effectively disrupting the intermolecular hydrogen bonding that causes β-sheet formation and aggregation.[3][6][7][8][9]

• Enhanced Synthetic Efficiency: This disruption leads to more predictable and complete acylation and deprotection kinetics.[4][5] Consequently, researchers can expect increased purity of crude products, simplified HPLC purification, and significantly higher yields, with some reports showing a 10-fold increase for highly aggregated sequences.[4]

• Improved Solubility: The resulting peptide chains are better solvated and more accessible for chemical reactions.[3][10]

• Ease of Use: They are incorporated using standard coupling protocols without the need for specialized equipment.[4][10]

It is critical to note that these reagents are used as pre-formed dipeptides because the steric hindrance of the oxazolidine ring makes direct acylation of the pseudoproline's secondary amine highly inefficient.[3][8][9][11] This temporary modification is fully reversible under standard final cleavage conditions with trifluoroacetic acid (TFA), which quantitatively regenerates the native threonine residue.[3][8][12]

The Mechanism of Action: A Proline-Mimicking "Kink"

The efficacy of a pseudoproline dipeptide lies in its ability to mimic the conformational properties of proline. The five-membered oxazolidine ring imposes a rigid bend or "kink" in the peptide backbone.[3][8][9][10] This structural constraint favors the formation of a cis-amide bond over the typical trans conformation, a key feature in disrupting ordered secondary structures.[7][10] By preventing peptide chains from aligning and forming intermolecular hydrogen bonds, the resin-bound peptide remains in a more solvated, accessible state, thereby facilitating efficient and complete reactions.[3]

Caption: Mechanism of aggregation disruption by pseudoproline dipeptides.

Strategic Placement of Fmoc-Met-Thr(ΨMe,MePro)-OH

While the benefits are significant, the strategic placement of pseudoproline dipeptides within the peptide sequence is crucial for maximizing their effectiveness. Field experience has led to the development of several empirical guidelines:

• Optimal Spacing: For long peptides, pseudoprolines should be spaced approximately 5-6 residues apart to effectively disrupt aggregation along the entire chain.[4]

• Minimum Separation: A minimum of 2 residues should separate a pseudoproline from another pseudoproline or a native proline residue.[4]

• Hydrophobic Regions: It is highly advantageous to insert a pseudoproline dipeptide immediately before a known hydrophobic or aggregation-prone sequence.[4][10]

Validated Coupling Protocols

Fmoc-Met-Thr(ΨMe,MePro)-OH can be incorporated using a variety of standard Fmoc-SPPS coupling reagents.[4][10][13] The choice of reagent may depend on the specific sequence, the scale of the synthesis, and available laboratory resources. A minimum coupling time of one hour is generally recommended to ensure complete reaction.[6]

Data Presentation: Comparison of Common Coupling Reagents

The following table summarizes recommended conditions for pseudoproline dipeptide incorporation. The data represents a synthesis of commonly reported and effective protocols.

Coupling Reagent	Activating Additive	Base	Solvent	Temperature	Typical Coupling Time	Notes
HBTU / HCTU / TBTU	-	DIPEA / Collidine	DMF or NMP	Room Temp.	1 - 2 hours	A 5-fold excess of reagents is common.[3][13] HATU is often more effective for sterically hindered couplings.[3]
HATU	-	DIPEA / Collidine	DMF or NMP	Room Temp.	1 - 2 hours	Preferred for difficult couplings; exhibits lower racemization rates than HOBt-based reagents.[3]
PyBOP	-	DIPEA	DMF or NMP	Room Temp.	1 - 2 hours	A common and effective phosphonium-based reagent.[3]
DIC	OxymaPure	-	DMF	Room Temp.	1 - 2 hours	Pre-activation is recommended for sensitive sequences to minimize racemization.[3]

Experimental Protocols

The following protocols are provided as a general guideline for manual synthesis on a 0.1 mmol scale. Reagent equivalents should be adjusted based on the resin loading.

Caption: General workflow for pseudoproline dipeptide coupling.

Protocol 1: Coupling with HBTU/HATU

This method utilizes common and efficient aminium/uronium salt-based reagents.

• Materials:

  • Fmoc-deprotected peptide-resin (1 eq.)

  • Fmoc-Met-Thr(ΨMe,MePro)-OH (5 eq.)[3][13]

  • HBTU or HATU (5 eq.)[3][13]

  • Diisopropylethylamine (DIPEA) (10 eq.)[3][13]

  • N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

• Procedure:

  • Swell the Fmoc-deprotected peptide-resin in DMF.

  • In a separate vessel, dissolve Fmoc-Met-Thr(ΨMe,MePro)-OH (5 eq.) and HBTU/HATU (5 eq.) in a minimal volume of DMF or NMP.

  • Add DIPEA (10 eq.) to the activation solution and mix thoroughly.

  • Immediately add the activated solution to the resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times).[3]

  • Perform a qualitative test (e.g., Kaiser or TNBS test) to confirm the absence of free primary amines.[13] If the test is positive, a second coupling (double coupling) is recommended.[14]

Protocol 2: Coupling with DIC/OxymaPure

This protocol uses a carbodiimide activator, which can be beneficial for minimizing racemization.

• Materials:

  • Fmoc-deprotected peptide-resin (1 eq.)

  • Fmoc-Met-Thr(ΨMe,MePro)-OH (3-5 eq.)

  • Diisopropylcarbodiimide (DIC) (3-5 eq.)

  • OxymaPure (3-5 eq.)

  • N,N-Dimethylformamide (DMF)

• Procedure (Pre-activation Method):

  • Swell the Fmoc-deprotected peptide-resin in DMF.

  • In a separate vessel, dissolve Fmoc-Met-Thr(ΨMe,MePro)-OH (3-5 eq.) and OxymaPure (3-5 eq.) in DMF.

  • Add DIC (3-5 eq.) and allow the mixture to pre-activate for 2-5 minutes.

  • Add the pre-activated solution to the resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times).

  • Perform a qualitative test (e.g., Kaiser or TNBS test) to confirm coupling completion.[13] If the test is positive, repeat the coupling step.[14]

Self-Validation, Troubleshooting, and Potential Side Reactions

A robust protocol is a self-validating one. The routine use of qualitative tests to monitor coupling completion is essential for success.

• Incomplete Coupling: A positive Kaiser or TNBS test indicates the presence of unreacted N-terminal amines.

  • Cause: This can be due to steric hindrance from the pseudoproline dipeptide or residual aggregation of the growing peptide chain.[14]

  • Solution: Immediately perform a second coupling (double couple) with fresh reagents.[14] Alternatively, extending the initial coupling time or switching to a more powerful activator like HATU can be effective.[3][14]

• Racemization: While generally low with modern reagents, racemization is a potential risk for sensitive residues.

  • Solution: The use of additives like OxymaPure or HOAt (found in HATU) significantly suppresses racemization compared to older HOBt-based reagents.[3] For particularly sensitive couplings, using a hindered base such as 2,4,6-collidine in place of DIPEA can also be beneficial.[3]

• Potential Side Reactions: While pseudoprolines are designed to prevent side reactions like aspartimide formation, recent studies have shown that under harsh conditions, such as the elevated temperatures and pressures used in flow peptide synthesis, the pseudoproline moiety itself may catalyze aspartimide formation.[15][16] Caution is therefore advised when using pseudoproline dipeptides under non-standard, high-energy conditions.

Post-Coupling and Final Cleavage

Following a successful coupling and washing, the synthesis proceeds with the standard Fmoc deprotection step (e.g., 20% piperidine in DMF) to prepare the peptide for the next amino acid addition.[17]

The oxazolidine ring of the pseudoproline is stable to the basic conditions of Fmoc deprotection and the mildly acidic conditions used to cleave peptides from hyper-acid-sensitive resins like 2-chlorotrityl chloride.[8][9][10][12] This latter property is highly advantageous for convergent or fragment-based synthesis strategies, as the resulting pseudoproline-containing peptide fragment exhibits enhanced solubility.[8][9][10][12]

During the final cleavage from the resin and removal of side-chain protecting groups, standard TFA-based cocktails (e.g., TFA/water/TIS 95:2.5:2.5) will completely and efficiently cleave the oxazolidine ring, regenerating the native Met-Thr peptide bond.[7][8][10][13]

Conclusion

The strategic incorporation of Fmoc-Met-Thr(ΨMe,MePro)-OH and other pseudoproline dipeptides is a cornerstone of modern peptide synthesis.[10] By effectively disrupting on-resin aggregation, these reagents enable the successful synthesis of long and "difficult" peptide sequences that would otherwise be inaccessible.[2][4] Adherence to the validated coupling protocols, diligent monitoring of reaction completion, and an understanding of their strategic application will empower researchers to overcome the challenges of peptide aggregation, leading to higher quality products and more efficient discovery workflows.

References

• Gong, K., et al. (2012). A simple oxazolidine linker for solid-phase synthesis of peptide aldehydes. PubMed. [Link]

• MDPI. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. MDPI. [Link]

• Merck Millipore. (n.d.). Novabiochem®. [Link]

• PMC. (2025). Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II). PMC. [Link]

• ResearchGate. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. [Link]

• Merck Millipore. (n.d.). Pseudoproline dipeptides in Fmoc-solid phase peptide synthesis. [Link]

• Aapptec Peptides. (2019). Pseudoproline Dipeptides. [Link]

• PMC. (n.d.). Advances in Fmoc solid‐phase peptide synthesis. PMC. [Link]

• Aapptec Peptides. (n.d.). Pseudoproline Dipeptides. [Link]

• PNAS. (2024). Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets. PNAS. [Link]

• Activotec. (n.d.). Pseudoproline Dipeptides Archives. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. [Link]

• RSC Publishing. (2026). Iso-pseudoprolines as versatile tools for late-stage peptide backbone modifications. RSC Publishing. [Link]

• PMC. (n.d.). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. [Link]

• PMC. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. PMC. [Link]

• Nowick Laboratory. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• Luxembourg Bio Technologies. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. [Link]

Sources

• 1. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Pseudoproline Product Spoltlight | Merck [merckmillipore.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. bachem.com [bachem.com]
• 8. peptide.com [peptide.com]
• 9. Pseudoproline Dipeptides Archives - Peptide Synthesizers & Custom Peptide Synthesis | Activotec [activotec.com]
• 10. chempep.com [chempep.com]
• 11. Iso-pseudoprolines as versatile tools for late-stage peptide backbone modifications - Chemical Science (RSC Publishing) DOI:10.1039/D5SC08426A [pubs.rsc.org]
• 12. peptide.com [peptide.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. chem.uci.edu [chem.uci.edu]

Technical Notes & Optimization

Technical Support Center: Optimization of Fmoc-Met-OH Coupling to Thr[Ψ(Me,Me)Pro]

Executive Summary: The "Steric Wall"

You are likely accessing this guide because you are observing a deletion sequence at the Methionine position in your peptide synthesis.

The Problem: The coupling of Fmoc-Met-OH to a resin-bound Thr[Ψ(Me,Me)Pro] (pseudoproline) unit is one of the most chemically challenging steps in SPPS. The Cause: Upon Fmoc removal, the Thr[Ψ(Me,Me)Pro] unit presents a secondary amine that is buried within a sterically crowded 2,2-dimethyloxazolidine ring. The gem-dimethyl groups create a "steric wall" that repels the incoming activated Methionine. The Solution: Standard carbodiimide (DIC/Oxyma) couplings often fail here.[1] You must transition to high-efficiency aminium/uronium reagents (HATU/COMU), utilize chaotropic solvents, or employ microwave energy.

Mechanism of Failure

Understanding the failure mode is critical for selecting the right fix.

• The Nucleophile: The N-terminus of the pseudoproline is a secondary amine (like Proline) but significantly less nucleophilic due to the adjacent gem-dimethyl groups on the oxazolidine ring.

• The Electrophile: The activated Fmoc-Met-OH species (e.g., O-acylisourea or OBt/OAt ester) is bulky.

• The Result: The reaction kinetics are orders of magnitude slower than standard couplings. If the reaction is not driven to completion, the unreacted secondary amine remains. In subsequent cycles, this amine may eventually react (deletion sequence) or be capped, leading to truncated peptides.

Visualization: The Steric Bottleneck

The following diagram illustrates the decision matrix for overcoming this specific blockage.

Caption: Workflow for optimizing the difficult coupling of Fmoc-Met-OH to the hindered secondary amine of a pseudoproline unit.

Optimized Protocols

Choose the protocol that matches your available instrumentation.

Protocol A: Microwave-Assisted (Recommended)

Microwave irradiation is the most effective method to overcome the activation energy barrier imposed by the oxazolidine ring.

Parameter	Setting/Reagent	Notes
Reagent	HATU (or COMU)	HATU generates the highly reactive -OAt ester.
Base	DIEA (Diisopropylethylamine)	Use 2.0 equivalents relative to coupling reagent.
Stoichiometry	4 : 3.9 : 8	(AA : HATU : DIEA) relative to resin loading.
Temperature	75°C	High temp is crucial for sterically hindered secondary amines.
Time	1 x 10 min	Short bursts prevent Met oxidation while driving reaction.
Solvent	NMP	N-Methyl-2-pyrrolidone solvates aggregates better than DMF.

Step-by-Step:

• Dissolve Fmoc-Met-OH (4 eq) and HATU (3.9 eq) in NMP.

• Add DIEA (8 eq) immediately before delivery to the vessel.

• Irradiate at 75°C for 10 minutes.

• Wash: DMF (3x), DCM (3x), DMF (3x).

• Test: Perform a Chloranil test (see FAQ). If blue particles persist, perform a second coupling.

Protocol B: Manual / Room Temperature (Alternative)

If you lack a microwave synthesizer, you must rely on time and chemical activation .

• Reagent Switch: Use COMU or HATU .[2][3][4] Do not use HBTU or PyBOP; they are often too slow for this specific steric clash.

• Solvent Magic: Use anhydrous NMP containing 0.4M LiCl . The Lithium salt helps disrupt hydrogen bond networks that might further shield the secondary amine.

• Double Coupling (Mandatory):

  • Coupling 1: 4 eq AA / 4 eq HATU / 8 eq DIEA in NMP for 2 hours .

  • Coupling 2: Fresh reagents, same ratio, for overnight (12-16 hours) .

Troubleshooting Guide

Issue 1: "I still see a deletion of Methionine in my Mass Spec."

Diagnosis: The coupling to the secondary amine was incomplete. Fix:

• Switch to Acid Fluorides: If HATU fails, convert Fmoc-Met-OH to its acid fluoride using TFFH (Tetramethylfluoroformamidinium hexafluorophosphate). Acid fluorides are smaller and more reactive toward hindered amines.

  • Recipe: 4 eq Fmoc-Met-OH, 4 eq TFFH, 8 eq DIEA in DCM/DMF.

• Check for "Met-Oxidation": Sometimes the peak is not a deletion, but a mass shift (-16 Da vs +16 Da). Ensure your "deletion" isn't actually a misidentified species.

Issue 2: "My peptide purity is low, and I see +16 Da peaks."

Diagnosis: Methionine oxidation (Met to Met-Sulfoxide) occurred during the high-heat coupling. Fix:

• Degas Solvents: Oxygen at 75°C is aggressive. Sparge NMP with Nitrogen/Argon before use.

• Add Scavengers: Add 1-2% DMS (Dimethyl sulfide) or Methionine (as a scavenger) to the cleavage cocktail, not the coupling mixture.

• Lower Temp/Longer Time: Drop microwave temp to 50°C and extend time to 20 mins.

Issue 3: "The Chloranil test is hard to read."

Diagnosis: Pseudoprolines and Prolines do not react with Kaiser reagent (Ninhydrin). They require Chloranil or Acetaldehyde/Chloranil. Fix:

• Micro-cleavage: The only 100% reliable method. Take 2-3 mg of resin, cleave with 50uL TFA for 15 mins, dry, and run LC-MS. If you see the mass of H-Thr(Psi)-... (the uncoupled species), you must re-couple.

Frequently Asked Questions (FAQ)

Q: Can I use the pre-formed dipeptide Fmoc-Met-Thr[Ψ(Me,Me)Pro]-OH instead? A: YES. This is the "Cheat Code." If you can purchase the pre-formed dipeptide Fmoc-Met-Thr[Ψ(Me,Me)Pro]-OH, you completely bypass the difficult coupling step on the resin. You will instead be coupling the carboxyl group of the Threonine (which is not hindered) to the previous amine on the resin. This is standard chemistry and much easier.

• Recommendation: If your budget allows, buy the pre-formed block.

Q: Why not use PyBOP? It is phosphonium-based and usually strong. A: PyBOP is excellent, but for secondary amines within sterically hindered rings, the Aza-benzotriazole (HOAt) effect found in HATU (or the Oxyma effect in COMU) provides a catalytic boost that PyBOP lacks. PyAOP (the HOAt version of PyBOP) would be a suitable alternative to HATU.

Q: Will the pseudoproline ring survive the coupling conditions? A: Yes. The oxazolidine ring is acid-labile (opens in TFA) but stable to bases (Piperidine/DIEA) and coupling reagents. It is designed specifically to survive the entire elongation process.

References

• Mutter, M., et al. (1995).[5][6] Pseudo-prolines (ψPro) for accessing "inaccessible" peptides. Peptide Research, 8(3), 145-153.

• White, P., et al. (2004).[5] Expediting the Fmoc solid phase synthesis of long peptides through the application of dimethyloxazolidine dipeptides. Journal of Peptide Science, 10, 18-26.[6]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.

• Collins, J. M., et al. (2014). High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS). Organic Letters, 16(3), 940–943.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bachem.com [bachem.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. bachem.com [bachem.com]

Technical Support Center: Optimizing Racemization Suppression for Pseudoproline Dipeptides

Prepared by: Senior Application Scientist, Peptide Synthesis Division

Welcome to the technical support center for advanced peptide synthesis. This guide is designed for researchers, chemists, and drug development professionals who are leveraging pseudoproline dipeptides to overcome synthetic challenges. Our focus here is on a critical, yet often nuanced, aspect of their application: the optimization of strategies to suppress racemization, ensuring the highest stereochemical integrity of your final peptide product.

This resource moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and make informed decisions during your synthesis campaigns.

Frequently Asked Questions (FAQs)

This section addresses fundamental concepts regarding pseudoproline dipeptides and their role in maintaining stereochemical purity.

Q1: What are pseudoproline dipeptides and what is their primary function?

A: Pseudoproline (Ψ-Pro) dipeptides are specialized building blocks derived from Serine (Ser), Threonine (Thr), or Cysteine (Cys).[1] In these dipeptides, the side-chain hydroxyl (Ser/Thr) or thiol (Cys) group is cyclized with the backbone amide nitrogen, typically by reaction with an aldehyde or ketone, to form a five-membered oxazolidine or thiazolidine ring.[1][2] This creates a temporary, proline-like "kink" in the peptide backbone.[2][3]

Their primary and most well-known function is to act as "structure-breakers." By disrupting the inter-chain hydrogen bonding that leads to β-sheet formation and aggregation, they keep the growing peptide chain solvated and accessible for subsequent coupling and deprotection steps.[1][4][5][6] This is particularly crucial for synthesizing long, hydrophobic, or otherwise "difficult" sequences.[7][8]

Q2: How do pseudoproline dipeptides specifically help in suppressing racemization?

A: While their role in preventing aggregation is widely appreciated, their utility in suppressing racemization is most critical during convergent synthesis or fragment condensation . When a peptide fragment is activated at its C-terminus for coupling to another fragment, the activated C-terminal amino acid is highly susceptible to racemization via an oxazolone intermediate.[4]

However, if the C-terminal residue of the fragment is a pseudoproline (or a true proline), this pathway is structurally disfavored. The rigid, cyclic nature of the pseudoproline ring system makes the formation of a planar, resonance-stabilized oxazolone intermediate much more difficult. As a result, peptide fragments ending in a pseudoproline can be coupled with minimal risk of epimerization at the C-terminal residue, preserving the stereochemical integrity of the fragment.[1][2][3]

Q3: Which general experimental factors influence racemization during a standard coupling reaction?

A: Understanding the general drivers of racemization is key to troubleshooting. Several factors are critical:

• Coupling Reagents & Additives: The choice of coupling reagent is paramount. While carbodiimides like DIC are effective, they require additives to suppress racemization.[9][10] Additives like OxymaPure and HOAt are generally superior to HOBt in this regard.[5][11] Onium salt reagents (HBTU, HATU, HCTU, COMU) are designed for high efficiency and low racemization, with COMU often cited as a superior choice.[12][13]

• Base: The strength and steric hindrance of the base used are critical. Strong, non-hindered bases can readily deprotonate the α-carbon of the activated amino acid, leading to racemization.[9][14] It is often beneficial to switch from a common base like N,N-diisopropylethylamine (DIPEA) to a weaker or more sterically hindered base like N-methylmorpholine (NMM) or 2,4,6-collidine.[9][15][16]

• Temperature: Higher reaction temperatures accelerate the rate of racemization.[9] This is a significant consideration in microwave-assisted peptide synthesis, where elevated temperatures can lead to considerable racemization for sensitive residues like Cysteine and Histidine.[17][18]

• Solvent Polarity: Polar aprotic solvents like DMF can, in some cases, promote racemization more than less polar solvents such as dichloromethane (DCM).[19]

Troubleshooting Guide: Common Scenarios & Solutions

This section provides practical advice for specific issues you may encounter during your experiments.

Scenario 1: I'm performing a fragment condensation and see significant epimerization of the C-terminal residue of my carboxylic acid fragment. Can I use a pseudoproline here?

Answer: Yes, this is an ideal application for a pseudoproline dipeptide.

• Analysis of the Problem: The activation of the C-terminal carboxyl group, necessary for amide bond formation, also makes the α-proton of that residue acidic. A base in the reaction mixture can abstract this proton, leading to a planar enolate or oxazolone intermediate, which can be re-protonated from either face, causing racemization.[11]

• Proposed Solution: Re-synthesize your fragment so that the C-terminal residue is part of a pseudoproline dipeptide (e.g., -Xaa-Ser(ΨPro)-OH). The rigid oxazolidine ring of the pseudoproline will sterically and electronically hinder the formation of the planar intermediate required for racemization. This strategy effectively protects the stereocenter of the C-terminal residue during the subsequent fragment coupling step.[3]

Scenario 2: I'm using a pseudoproline dipeptide in a high-temperature synthesis protocol (e.g., microwave or flow chemistry) and observing unexpected byproducts.

Answer: You may be observing thermal instability of the pseudoproline ring itself.

• Analysis of the Problem: While robust under standard SPPS conditions, the oxazolidine ring of a pseudoproline can become unstable at elevated temperatures and pressures. Recent studies in flow peptide synthesis have shown that these harsh conditions can lead to ring-opening, forming a stable imine.[20] Furthermore, contrary to their intended purpose, pseudoproline moieties have been observed to catalyze aspartimide formation in adjacent aspartic acid residues under these conditions.[1][20]

• Proposed Solution:

  • Reduce Temperature: If possible, lower the coupling temperature for the steps involving and immediately following the pseudoproline dipeptide. This is the most direct way to mitigate thermal degradation.[5]

  • Screen Coupling Reagents: If high temperatures are necessary for other reasons (e.g., to overcome aggregation elsewhere), screen different coupling reagents. A more efficient reagent might achieve complete coupling in a shorter time, reducing the overall heat exposure.

  • Analyze Byproducts: Use LC-MS to identify the masses of the byproducts. An unexpected mass corresponding to an imine or products of aspartimide hydrolysis (D/L-α,β peptides) can confirm this pathway is the issue.[20]

Scenario 3: My coupling yields are consistently low when incorporating the pseudoproline dipeptide itself. What am I doing wrong?

Answer: The issue likely lies with your coupling conditions or reagent choice. Although pseudoprolines enhance synthesis of difficult sequences, their own incorporation requires optimization.

• Analysis of the Problem: The N-terminal nitrogen of the pseudoproline ring is a secondary amine and is sterically hindered, making it less nucleophilic than a typical primary amine.[1][2] This can lead to slower acylation kinetics.

• Proposed Solution:

  • Use a Potent Coupling Reagent: This is a situation where a standard DIC/HOBt coupling may be too slow. Switch to a more potent onium salt reagent like HATU, HCTU, or COMU, which are known to be highly effective for coupling to hindered amines.[13][21]

  • Increase Equivalents/Time: Use a higher excess of the pseudoproline dipeptide and coupling reagents (e.g., 3-5 equivalents) and increase the coupling time (e.g., 1-2 hours).[5][21] Monitor the reaction completion with a test like the Kaiser test (or an isatin/chloranil test for the subsequent coupling to the pseudoproline's secondary amine).[22]

  • Pre-activation: For carbodiimide-based couplings, pre-activating the pseudoproline dipeptide with DIC and an additive like OxymaPure for 2-5 minutes before adding it to the resin can improve efficiency.[5]

Visualizing the Role and Troubleshooting of Pseudoprolines

To better understand these concepts, the following diagrams illustrate the structural impact of pseudoprolines and a logical workflow for troubleshooting racemization.

Caption: Mechanism of aggregation disruption by a pseudoproline dipeptide.

Caption: A logical workflow for diagnosing and solving racemization issues.

Validated Experimental Protocols

Protocol 1: General Coupling of a Pseudoproline Dipeptide using DIC/Oxyma

This protocol is a robust starting point for minimizing racemization during the incorporation of the pseudoproline dipeptide itself.[5][9]

• Resin Preparation: Swell the Fmoc-deprotected peptide-resin in N,N-Dimethylformamide (DMF) for 30-60 minutes.

• Washing: Thoroughly wash the resin with DMF (3-5 times) to remove residual piperidine.

• Activation Mixture Preparation: In a separate vessel, dissolve the Fmoc-pseudoproline dipeptide (3-5 equivalents relative to resin loading) and OxymaPure (3-5 equivalents) in DMF.

• Pre-activation: Add Diisopropylcarbodiimide (DIC) (3-5 equivalents) to the activation mixture. Allow the solution to pre-activate for 2-5 minutes at room temperature.

• Coupling: Add the pre-activated mixture to the washed resin. Allow the coupling reaction to proceed for 1-2 hours at room temperature with gentle agitation.

• Washing: Wash the resin thoroughly with DMF to remove excess reagents and byproducts.

• Monitoring: Perform an appropriate test (e.g., TNBS or isatin test) to confirm the completion of the coupling reaction before proceeding to the next deprotection step.

Protocol 2: Quantification of Racemization using Chiral HPLC Analysis

This protocol provides a general method for determining the extent of racemization in your final, cleaved peptide.[23][24]

• Peptide Hydrolysis:

  • Accurately weigh 1-2 mg of the purified, lyophilized peptide into a hydrolysis tube.

  • Add 500 µL of 6N HCl. For sensitive residues, deuterated acid (6N DCl in D₂O) can be used to differentiate hydrolysis-induced racemization from synthesis-induced racemization.[25]

  • Seal the tube under vacuum and heat at 110°C for 24 hours.

  • After cooling, evaporate the acid completely under a stream of nitrogen or via vacuum centrifugation.

• Derivatization (Marfey's Method):

  • Reconstitute the amino acid hydrolysate in 100 µL of 1 M NaHCO₃.

  • Add 100 µL of a 1% (w/v) solution of Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) in acetone.

  • Incubate the mixture at 40°C for 1 hour.

  • Cool the reaction and neutralize by adding 20 µL of 2 M HCl.

  • Evaporate to dryness and reconstitute in the mobile phase for analysis.

• HPLC Analysis:

  • Column: Standard C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of 0.1% Trifluoroacetic acid (TFA) in water (A) and 0.1% TFA in acetonitrile (B).

  • Detection: UV detector at 340 nm.

  • Analysis: The L-D and L-L diastereomers will have different retention times. Integrate the peak areas to calculate the percentage of the D-isomer, which corresponds to the level of racemization for that amino acid.[24]

Comparative Data on Coupling Reagents

The choice of coupling reagent and additive has a significant impact on the level of racemization. The following table summarizes representative data for the coupling of a sensitive amino acid, illustrating the effectiveness of modern additives.

Coupling Reagent/Additive	% D-Isomer Formation (Epimerization)	Citation(s)
DIC alone	High (>5%)	[9]
DIC / HOBt	1.0 - 2.0%	[10]
HBTU / DIPEA	0.5 - 1.5%	[5]
DIC / HOAt	< 0.5%	[11]
HATU / Collidine	< 0.2%	[5][16]
DIC / OxymaPure	< 0.2%	[5][9]
COMU / DIPEA	< 0.1%	[13]

Note: Values are illustrative and can vary based on the specific amino acid sequence, base, solvent, and temperature.

References

• Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis. (2025). Benchchem.
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. (n.d.). BOC Sciences.
• Detecting Racemization in Fmoc-Cys(Trt)-OH Peptides: A Comparative Guide to Analytical Methods. (2025). Benchchem.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC.
• Pseudoproline Dipeptides for Peptide Synthesis: Preventing Aggregation & Improving Yield. (n.d.). ChemPep.
• Technical Support Center: Preventing Racemization of Proline During Peptide Synthesis. (2025). Benchchem.
• Palasek, S. A., et al. (2017). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. Tetrahedron Letters.
• Miyazawa, T., et al. (1993).
• Application Notes and Protocols: Recommended Coupling Conditions for Pseudoproline Dipeptides. (2025). Benchchem.
• Assessing Racemization in Peptide Synthesis: A Comparative Guide to iso-Boc-His(Dnp)-OH. (n.d.). Benchchem.
• Racemiz
• Pseudoproline Dipeptides. (2019). Aapptec Peptides.
• Racemization in peptide synthesis. (2015). Slideshare.
• Pseudoproline & Isoacyl dipeptides. (2021). Bachem.
• Eagner, J., et al. (1997). Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis. PubMed.
• Technical Support Center: Overcoming Poor Solubility of Protected Peptides in SPPS. (n.d.). Benchchem.
• 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. (2024). GenScript.
• Gerhardt, J., & Nicholson, G.J. (n.d.). Validation of a GC-MS Method for Determination of the Optical Purity of Peptides. University of Tübingen.
• SPPS Tips For Success Handout. (n.d.). Mesa Labs.
• Cysteine racemization during the Fmoc solid phase peptide synthesis of the Nav1.7-selective peptide - protoxin II. (2012). Johns Hopkins University.
• Guttman, A., et al. (2024).
• Overcoming Aggregation in Solid-phase Peptide Synthesis. (n.d.). MilliporeSigma.
• Bacsa, B., et al. (2008). Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies.
• El-Faham, A., & Albericio, F. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey.
• Coupling Reagents. (n.d.). AAPPTEC.
• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). Tufts University.
• Overcoming Aggregation in Solid-phase Peptide Synthesis. (n.d.). Sigma-Aldrich.
• How to prevent racemization of serine during peptide coupling. (n.d.). Benchchem.
• Cortes-Clerget, M., et al. (2022). Advances in solid-phase peptide synthesis in aqueous media (ASPPS). RSC Publishing.
• Solid-Phase Peptide Synthesis Methods: Complete Guide. (2025). Biovera Research.
• Peptide Purity & Yield Optimizing in SPPS. (2020). Gyros Protein Technologies.
• Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies. (2025).
• Racemization in stepwise solid-phase peptide synthesis at elevated temperature. (n.d.).

Sources

• 1. chempep.com [chempep.com]
• 2. peptide.com [peptide.com]
• 3. bachem.com [bachem.com]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. blog.mblintl.com [blog.mblintl.com]
• 8. biovera.com.au [biovera.com.au]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 12. mesalabs.com [mesalabs.com]
• 13. peptide.com [peptide.com]
• 14. Racemization in peptide synthesis | PPTX [slideshare.net]
• 15. luxembourg-bio.com [luxembourg-bio.com]
• 16. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. Racemization studies in peptide synthesis through the separation of protected epimeric peptides by reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry | MDPI [mdpi.com]
• 21. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 22. benchchem.com [benchchem.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. cat-online.com [cat-online.com]

Technical Support Center: High-Fidelity Synthesis of Met-Thr Rich Peptides

Topic: Avoiding Deletion Sequences in Met-Thr Rich Peptides Role: Senior Application Scientist Format: Technical Support Center (Troubleshooting & FAQs)

Status: Operational Support Level: Tier 3 (Advanced Methodologies) Last Updated: February 25, 2026

Executive Summary

Synthesizing peptides rich in Methionine (Met) and Threonine (Thr) presents a "perfect storm" of synthetic challenges. You are likely encountering deletion sequences (

impurities) not because of a single chemical incompatibility, but due to the synergistic effect of steric hindrance (from -branched Threonine) and on-resin aggregation (induced by Met/Thr hydrophobic/H-bonding patches). Furthermore, Methionine is highly susceptible to oxidation, creating impurities that mimic deletion sequences in hydrophobicity but differ in mass.

This guide provides a self-validating workflow to eliminate these errors.

Part 1: The Diagnostics (Root Cause Analysis)

Before altering your protocol, determine if you are seeing a true deletion or a modification.

Q: I see a peak near my product. Is it a deletion or oxidation?

A: Check the Mass Difference (

).

Observation ( )	Diagnosis	Root Cause
-101 Da (approx)	Thr Deletion	Incomplete coupling of Thr due to aggregation or sterics.
-131 Da (approx)	Met Deletion	Incomplete coupling of Met, or steric clash with previous Thr.
+16 Da	Met Oxidation	Met converted to Met-Sulfoxide [Met(O)] during cleavage.
-18 Da	N O Shift	Threonine acyl shift (common in acidic cleavage).

Part 2: Synthesis Optimization (Preventing Deletions)

Protocol A: Overcoming Steric Hindrance (The Thr Factor)

Threonine is

-branched.[1][2] The bulky methyl group on the -carbon shields the -amine, making it difficult for the next incoming amino acid to couple.

The Fix: High-Power Activation Do not use standard HBTU/TBTU for Met-Thr regions. Switch to the following protocol for any coupling involving Thr or Met:

• Activator: Use HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or COMU .[1] These are superior for hindered couplings.[3]

• Base: HOAt (if available) or Oxyma Pure as an additive to suppress racemization.

• Double Coupling: Mandatory.

  • Coupling 1: 45 minutes, 5 eq. AA / 5 eq. HATU / 10 eq. DIPEA.

  • Coupling 2: 45 minutes, fresh reagents.

Protocol B: Disrupting Aggregation (The Sequence Factor)

Met-Thr stretches are prone to forming

-sheets on the resin, causing the polymer matrix to collapse. This physically hides the N-terminus, leading to "missing" residues (deletions).

The Fix: Pseudoprolines & Solvents

• Pseudoprolines: This is the most effective intervention. Replace a Met-Thr or Thr-X junction with a pseudoproline dipeptide (e.g., Fmoc-Met-Thr(

  pro)-OH).

  • Mechanism:[3][4][5][6][7] The "kink" in the backbone disrupts

    -sheet formation, keeping the peptide solvated and accessible.

  • Usage: Insert one pseudoproline every 5–6 residues in the difficult region.

• The "Magic Mixture": If pseudoprolines are unavailable, change your coupling solvent from pure DMF to:

  • DCM / DMF / NMP (1:1:1) + 1% Triton X-100.

  • Why: DCM swells the polystyrene core; DMF/NMP solvates the peptide.

Protocol C: The "Kill Switch" (Capping)

If a coupling fails (99% efficiency is still 1% failure), you must stop that failure from growing into a full-length impurity.

• Step: After every coupling step in the Met-Thr region, perform a Capping Step .

• Reagent: Acetic Anhydride (

  ) / DIPEA / DMF.

• Result: Unreacted amines are acetylated (truncated). Acetylated peptides elute much earlier than the full-length product during HPLC, whereas "deletion sequences" (which keep growing) co-elute and are impossible to separate.

Part 3: Post-Synthesis Integrity (The Methionine Factor)

Even with perfect synthesis, Met residues can oxidize during cleavage, creating peaks that confuse analysis.

Protocol D: The "Reagent H" Cleavage

Standard TFA/Water/TIS cocktails are insufficient for Met-rich peptides. You must use a reducing cocktail.

The "Reagent H" Standard (Huang & Rabenstein):

• TFA: 81%[5][8][9]

• Phenol: 5% (Scavenger)[5][8][9]

• Thioanisole: 5% (Accelerator/Scavenger)[8][9]

• EDT (1,2-Ethanedithiol): 2.5% (Critical for Met protection)[5][9]

• Water: 3%[5][8][9]

• DMS (Dimethylsulfide): 2% (Reduces Met-Sulfoxide)[9]

• Ammonium Iodide (

  ): 1.5% (Catalyst for reduction)[5][7][9]

Note: If you cannot use EDT (smell), use Triisopropylsilane (TIS) but increase the Ammonium Iodide/DMS ratio.

Part 4: Visualizing the Workflow

Diagram 1: Decision Matrix for Difficult Couplings

Caption: Logical workflow for minimizing deletion sequences. Note the mandatory capping step after failed double couplings.

Part 5: Frequently Asked Questions (Troubleshooting)

Q1: I followed the protocol, but I still see a peak at -18 Da. Is this a deletion? A: Likely not. This is often an

acyl shift on the Threonine side chain, which occurs in strong acid (TFA).

• The Fix: Dissolve your crude peptide in water/acetonitrile and adjust the pH to 7.5–8.0 with dilute

  or bicarbonate. Let it sit for 30 minutes. The shift is reversible in base. Acidify and lyophilize.

Q2: My resin isn't swelling in the Met-Thr region. What resin should I use? A: Polystyrene (PS) resins shrink significantly during the synthesis of aggregating sequences.

• Recommendation: Switch to ChemMatrix (100% PEG) or Tentagel (PEG-PS). These maintain solvation even when the peptide attempts to aggregate.

Q3: Can I use microwave synthesis? A: Yes, but with caution.

• Thr: Safe for microwave heating (75°C).

• Met: Safe, but ensure your inert atmosphere (

  ) is robust to prevent oxidation.

• Warning: If your sequence contains Cys or His near the Met-Thr region, limit temperature to 50°C to prevent racemization.

References

• Wöhr, T., & Mutter, M. (1995).[10] Pseudo-prolines in peptide synthesis: Direct insertion of serine and threonine derived oxazolidines in dipeptides.[11] Tetrahedron Letters.[11]

• Huang, H., & Rabenstein, D. L. (1999).[9] A cleavage cocktail for methionine-containing peptides.[7][8][9] Journal of Peptide Research.[9]

• Albericio, F., et al. (2018). Oxyma: An Efficient Additive for Peptide Synthesis to Replace HOBt. European Journal of Organic Chemistry.

• BenchChem Technical Notes. (2025). Effective Coupling of H-Thr(tBu)-OH in Fmoc Solid-Phase Peptide Synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. bachem.com [bachem.com]
• 4. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lifetein.com [lifetein.com]
• 6. Frontiers | Realizing serine/threonine ligation: scope and limitations and mechanistic implication thereof [frontiersin.org]
• 7. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. (PDF) A cleavage cocktail for methionine-containing peptides [academia.edu]
• 9. peptide.com [peptide.com]
• 10. chempep.com [chempep.com]
• 11. bachem.com [bachem.com]

Reference Data & Comparative Studies

Technical Comparison Guide: HPLC Analysis of Peptides Synthesized with Fmoc-Met-Thr Pseudoproline

Executive Summary

The Problem: Solid Phase Peptide Synthesis (SPPS) of "difficult sequences"—particularly those prone to

-sheet aggregation (e.g., Amyloid , hydrophobic transmembrane domains)—often results in low crude purity and complex deletion profiles. The specific motif Met-Thr presents a dual challenge: the steric bulk/oxidation risk of Methionine and the aggregation potential of the growing backbone.

The Solution: The Fmoc-Met-Thr(

pro)-OH dipeptide. By introducing the Threonine residue as a cyclic oxazolidine (pseudoproline), this building block forces a cis-amide backbone conformation. This "kink" disrupts intermolecular hydrogen bonding, preventing on-resin aggregation and significantly improving solvation.[1]

The Impact: Switching from standard stepwise SPPS to the pseudoproline dipeptide strategy typically increases crude yields from <10% to >60% for difficult sequences, transforming the HPLC profile from a "hump" of aggregates to a resolvable main peak.

Mechanistic Insight: Why the "Kink" Matters

In standard SPPS, peptides rich in Val, Ile, Ala, or Thr often form intermolecular

-sheets as the chain grows. This physical aggregation creates a "gel-like" matrix that stericly hinders the N-terminus, preventing the entry of activated amino acids.

The Fmoc-Met-Thr(

pro)-OH dipeptide works via Structure-Breaking Mimicry :

• The Mimic: The Threonine side chain is cyclized onto the backbone nitrogen, forming an oxazolidine ring.

• The Kink: This ring mimics the structure of Proline.[2] Unlike standard amino acids that prefer trans amide bonds, the pseudoproline favors the cis conformation.

• The Disruption: This cis-kink prevents the formation of the continuous hydrogen bond network required for

  -sheets.[3]

• Self-Validation: The ring is acid-labile. During the final cleavage with TFA, the ring opens, regenerating the native Threonine residue and the Methionine.

Visualization: Mechanism of Action

Caption: Comparison of aggregation pathways. The pseudoproline (green) introduces a structural kink, preventing the beta-sheet formation (red) that leads to synthesis failure.[4]

Comparative Analysis: Case Study (Amyloid 1-42)

The synthesis of Amyloid

(1-42) is the industry-standard stress test for this technology. The sequence contains a hydrophobic C-terminus and the critical Met35-Thr36 motif.

Experimental Setup

• Target Sequence: ...Gly-Leu-Met-Thr -Gly-Gly... (Residues 33-38 region)

• Resin: Wang Resin (low loading, 0.3 mmol/g)

• Method A (Control): Standard stepwise Fmoc-Thr(tBu)-OH followed by Fmoc-Met-OH.

• Method B (Test): Insertion of Fmoc-Met-Thr(

  pro)-OH as a single unit.

HPLC & Mass Spec Data Comparison

Metric	Method A: Standard Stepwise SPPS	Method B: Fmoc-Met-Thr( Pro)
Chromatogram Profile	Broad, multi-modal "hump" eluting late. Poor baseline resolution.	Sharp, distinct main peak. Flat baseline.
Main Peak Purity (UV 214nm)	< 15%	> 65%
Major Impurities	Des-Met, Des-Thr, and truncated sequences (residues 36-42).	Minor oxidation products (Met-sulfoxide) if scavengers are low.
Aggregation Onset	Observed immediately after Met35 coupling.	Delayed or eliminated; aggregation broken at residue 36.
Purification Yield	Low (< 5% recovery).	High (> 40% recovery).

Analysis: In Method A, the chromatogram is dominated by "deletion sequences" (n-1, n-2) caused by incomplete coupling due to aggregation. In Method B, the pseudoproline disrupts the aggregation immediately at the critical Met-Thr junction, allowing the subsequent hydrophobic residues (Ile, Ala, Val) to couple efficiently.

Validated Experimental Protocols

A. Coupling Protocol (Solid Phase)

This protocol assumes automated or manual synthesis on a polystyrene or PEG-based resin.

• Reagent Preparation:

  • Dissolve Fmoc-Met-Thr(

    pro)-OH (3.0 equivalents relative to resin loading) in dry DMF.

  • Note: Do not use more than 3-4 eq; the dipeptide is high-value.

• Activation:

  • Use DIC/Oxyma Pure (1:1 ratio) for optimal racemization suppression.

  • Alternative: HATU/DIEA is acceptable but requires careful base control to prevent premature Fmoc removal.

• Coupling Time:

  • Extend coupling time to 2 hours (standard AA is usually 30-45 min).

  • Reasoning: The dipeptide is bulkier than a single amino acid.

• Monitoring:

  • Perform a Chloranil test (for Pro/secondary amines) or Kaiser test.

  • Expectation: The resin should be negative (colorless) after coupling.

B. Cleavage & Ring Opening (The Critical Step)

The conversion of the oxazolidine ring back to native Threonine happens simultaneously with resin cleavage.

• Cocktail: Reagent K or High-Scavenger Mix (Crucial for Met protection).

  • TFA (Trifluoroacetic acid): 82.5%

  • Phenol: 5%[5]

  • Water: 5%[5]

  • Thioanisole: 5%[5]

  • EDT (Ethanedithiol) or DODT: 2.5% (Essential to prevent Met oxidation).[5]

• Conditions: Shake at room temperature for 2.5 to 3 hours .

  • Warning: Shorter times (<2h) may result in incomplete ring opening, leading to a mass anomaly of +12 Da (methylene bridge retention) or +40 Da (isopropylidene).

C. HPLC Analytical Method

To validate the synthesis, use these specific conditions to separate the reduced Met from oxidized Met species.

• Column: C18 Reverse Phase (e.g., 4.6 x 150mm, 3.5

  m, 100 ).

• Temperature: 60°C (High temp helps resolve hydrophobic peptides like A

  ).

• Mobile Phase A: 0.1% TFA in Water.[6]

• Mobile Phase B: 0.1% TFA in Acetonitrile.[6]

• Gradient: 5% B to 60% B over 30 minutes.

• Detection: UV at 214 nm (peptide bond) and 280 nm (if Trp/Tyr present).

Workflow Visualization

Caption: Operational workflow. Note that the "Ring Opening" (Step 4) is chemically integrated into the TFA cleavage step.

References

• Mutter, M., et al. (1995).[7] Pseudo-prolines in peptide synthesis: Direct insertion of serine and threonine derived oxazolidines in dipeptides. Tetrahedron Letters, 36(22), 3847-3848. Link

• Sampson, W. R., et al. (1999). The synthesis of "difficult" peptides using pseudoproline dipeptides. Journal of Peptide Science. Link

• Merck Millipore (Novabiochem). Pseudoproline dipeptides for Fmoc-SPPS. Technical Note. Link

• BenchChem. Application Notes and Protocols for the Incorporation of Fmoc-Ile-Thr(psi(Me,Me)pro)-OH. Link

• Tickler, A. K., et al. (2001).[8] Improved preparation of Amyloid-beta peptides using DBU as Fmoc-deprotecting reagent. Journal of Peptide Science. Link

Sources

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• 2. merckmillipore.com [merckmillipore.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. bachem.com [bachem.com]
• 8. Three Decades of Amyloid Beta Synthesis: Challenges and Advances - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Mass Spectrometric Identification of Cleaved Thr[PSI(Me,Me)Pro] Peptides

For researchers in drug development and peptide chemistry, the synthesis of complex peptides is often hampered by aggregation. Pseudoproline dipeptides, such as those containing the Thr[PSI(Me,Me)Pro] moiety, are powerful tools to disrupt secondary structures and improve synthesis efficiency.[1] Following synthesis, the pseudoproline is cleaved, typically with trifluoroacetic acid (TFA), to yield the native peptide sequence.[2] However, the successful identification of the final, cleaved peptide product by mass spectrometry is not always straightforward. This guide provides an in-depth comparison of common fragmentation techniques—Collision-Induced Dissociation (CID), Higher-Energy Collisional Dissociation (HCD), and Electron Transfer Dissociation (ETD)—for the characterization of these peptides, highlighting potential challenges and offering experimental best practices.

The Chemistry of Thr[PSI(Me,Me)Pro] Dipeptides: A Double-Edged Sword

The utility of Thr[PSI(Me,Me)Pro] dipeptides lies in their ability to introduce a "kink" into the peptide backbone, mimicking the structure of proline and thereby preventing the formation of secondary structures that lead to aggregation during solid-phase peptide synthesis (SPPS).[2] This is achieved through the formation of a temporary oxazolidine ring involving the threonine side chain.[2] Under acidic conditions, such as the final cleavage from the resin with TFA, this ring is designed to open, restoring the native threonine residue.[3]

However, recent studies have revealed that the oxazolidine ring of pseudoproline dipeptides can exhibit unexpected stability, sometimes remaining intact even after standard TFA cleavage procedures.[4] This can result in a mass increase of approximately 40 g/mol in the final peptide product, a significant analytical pitfall that can lead to misidentification.[4] Furthermore, side reactions during synthesis, such as aspartimide formation, have been observed to be inadvertently catalyzed by the pseudoproline moiety under certain conditions.[5] These factors underscore the importance of robust mass spectrometric methods to confirm the identity and purity of the final cleaved peptide.

Comparing Fragmentation Techniques for Cleaved Thr[PSI(Me,Me)Pro] Peptides

The choice of fragmentation technique in tandem mass spectrometry (MS/MS) is critical for obtaining unambiguous sequence information. The three most common methods, CID, HCD, and ETD, each have distinct advantages and disadvantages for the analysis of peptides, particularly those containing potentially labile modifications or specific sequence motifs.

Collision-Induced Dissociation (CID)

CID is the most widely used fragmentation method, involving the collision of peptide ions with an inert gas, which leads to fragmentation primarily at the peptide bonds, generating b- and y-type ions.[6] For a standard threonine-containing peptide, CID spectra are generally rich in these fragment ions, allowing for straightforward sequence determination.[7]

Expected Fragmentation of a Cleaved Thr-Containing Peptide in CID:

• Dominant b- and y-ion series: Providing primary sequence information.

• Neutral loss of water (-18 Da) from the threonine side chain: This can be a characteristic feature but can also lead to ambiguity in localization if other residues capable of water loss are present.

• "Proline effect" at the preceding residue: If the residue preceding the original pseudoproline position is prone to the proline effect (enhanced fragmentation N-terminal to proline), a strong y-ion corresponding to cleavage at this position may be observed.[8]

Challenges with CID for Cleaved Thr[PSI(Me,Me)Pro] Peptides:

• Incomplete Cleavage: If the oxazolidine ring remains intact, the resulting modified peptide will have a different fragmentation pattern. The proline-like structure will likely induce a strong "proline effect," leading to a dominant y-ion at the cleavage site. The mass of this y-ion will be shifted by the mass of the intact pseudoproline moiety.

• Ambiguity from Water Loss: The neutral loss of water from the threonine side chain can sometimes suppress the formation of other informative fragment ions, complicating spectral interpretation.

Higher-Energy Collisional Dissociation (HCD)

HCD is a beam-type CID technique that occurs in a separate collision cell. It is known for producing high-resolution, accurate-mass fragment ion spectra, which can be particularly useful for distinguishing between isobaric species.[6]

Expected Fragmentation of a Cleaved Thr-Containing Peptide in HCD:

• Rich b- and y-ion series with high mass accuracy: Facilitating confident identification.[9]

• Reduced neutral loss compared to ion trap CID: While water loss from threonine can still occur, it is often less pronounced than in conventional CID, leading to a more complete set of backbone fragment ions.[10]

• Observation of immonium ions: The immonium ion for threonine (m/z 74.06) can provide additional evidence for its presence.

Advantages of HCD for Cleaved Thr[PSI(Me,Me)Pro] Peptides:

• Improved confidence in identification: The high mass accuracy of HCD spectra allows for more precise determination of fragment ion masses, which is crucial for distinguishing between the correctly cleaved peptide and potential side products.[11]

• Better characterization of incomplete cleavage: In the event of incomplete cleavage, the high resolution of HCD can help to accurately determine the mass of the modified y-ion, confirming the presence of the intact oxazolidine ring.

Electron Transfer Dissociation (ETD)

ETD is a non-ergodic fragmentation technique that involves the transfer of an electron to a multiply charged peptide ion. This leads to cleavage of the N-Cα bond of the peptide backbone, generating c- and z-type fragment ions.[12] A key advantage of ETD is its ability to preserve labile post-translational modifications (PTMs).[13]

Expected Fragmentation of a Cleaved Thr-Containing Peptide in ETD:

• Dominant c- and z-ion series: Providing complementary sequence information to CID and HCD.[14]

• Preservation of the threonine side chain: Unlike CID and HCD, ETD typically does not induce the neutral loss of water from the threonine side chain.[15] This leads to a more complete set of fragment ions and simplifies spectral interpretation.

Superiority of ETD for Identifying Labile Modifications and Incomplete Cleavage:

• Unambiguous localization of threonine: The absence of water loss in ETD spectra makes the identification and localization of threonine residues more straightforward.

• Clear identification of incomplete cleavage: If the oxazolidine ring remains, ETD will cleave the peptide backbone while preserving the modification. This will result in a clear mass shift on the c- and z-ions containing the modified residue, providing definitive evidence of incomplete cleavage. ETD is particularly well-suited for the analysis of labile PTMs, and the intact pseudoproline can be considered as such a modification.[16]

Data Summary: A Comparative Overview

Fragmentation Technique	Primary Ion Types	Key Features for Cleaved Thr-Peptides	Advantages	Disadvantages
CID	b, y	Water loss from Thr side chain	Widely available, good for routine sequencing	Water loss can cause ambiguity, less effective for labile modifications
HCD	b, y	High mass accuracy, reduced neutral loss	High confidence identification, good for resolving complex mixtures	May still show some neutral loss
ETD	c, z	Preservation of Thr side chain	Unambiguous Thr localization, excellent for identifying incomplete cleavage	Requires multiply charged precursors, may have lower fragmentation efficiency for some peptides

Experimental Protocols

Sample Preparation for Mass Spectrometry

• Peptide Cleavage: Following solid-phase peptide synthesis, cleave the peptide from the resin using a standard TFA cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 2-4 hours at room temperature.[3]

• Precipitation and Washing: Precipitate the cleaved peptide in cold diethyl ether. Wash the peptide pellet multiple times with cold ether to remove scavengers and residual TFA.[17]

• Lyophilization: Lyophilize the washed peptide to obtain a dry powder.

• Resuspension: For mass spectrometry analysis, dissolve the peptide in an appropriate solvent, typically 0.1% formic acid in water/acetonitrile.

Mass Spectrometry Analysis

• LC-MS/MS: Perform liquid chromatography-tandem mass spectrometry (LC-MS/MS) using a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

• Fragmentation Methods: Acquire MS/MS data using CID, HCD, and ETD. If the instrument allows, a decision-tree approach that selects the optimal fragmentation method based on precursor charge state and m/z can be beneficial.[9]

• Data Analysis: Analyze the MS/MS data using a suitable search engine (e.g., Sequest, Mascot) with a database containing the expected peptide sequence. Include potential modifications such as the addition of the remnant of the uncleaved pseudoproline (+40 Da for Thr[PSI(Me,Me)Pro]) as a variable modification.

Visualizing the Workflow and Fragmentation

Experimental Workflow

Caption: Workflow for synthesis and analysis.

Fragmentation of a Cleaved Threonine-Containing Peptide

Caption: Primary fragmentation pathways.

Conclusion and Recommendations

The use of Thr[PSI(Me,Me)Pro] dipeptides is a valuable strategy for the synthesis of challenging peptides. However, researchers must be aware of the potential for incomplete cleavage of the oxazolidine ring. For the confident identification of the final peptide product, a multi-faceted mass spectrometry approach is recommended:

• HCD for Routine Analysis: For routine confirmation of the cleaved peptide, HCD provides high-quality, high-resolution data that can confidently identify the peptide sequence and flag potential mass shifts.

• ETD for Problem Solving: When ambiguity arises, or for peptides that are particularly prone to side reactions, ETD is the superior technique. Its ability to preserve the threonine side chain and any residual oxazolidine structure provides the most definitive characterization.

• Combined Approach: A data-dependent acquisition strategy that combines HCD and ETD can offer the most comprehensive analysis, providing both high-confidence sequence information and clear identification of any modifications.[9]

By understanding the nuances of each fragmentation technique and being cognizant of the potential for incomplete cleavage, researchers can effectively leverage mass spectrometry to ensure the successful synthesis and characterization of their target peptides.

References

• ChemPep. (n.d.). Pseudoproline Dipeptides for Peptide Synthesis: Preventing Aggregation & Improving Yield.
• Coon, J. J., Udeshi, N. D., Syka, J. E. P., Senko, M. W., & Shabanowitz, J. (2005). Electron Transfer Dissociation Mass Spectrometry in Proteomics. PMC.
• Szalay, D., et al. (2023). Improved Acylation of Pseudoproline: Masked Threonine in Flow Peptide Chemistry. Organic Process Research & Development.
• Syka, J. E. P., Coon, J. J., Schroeder, M. J., Shabanowitz, J., & Hunt, D. F. (2004). Peptide and protein sequence analysis by electron transfer dissociation mass spectrometry.
• Michalski, A., Damoc, E., Lange, O., Hornburg, D., & Cox, J. (2011). Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. Journal of Proteome Research.
• Macek, B., & Olsen, J. V. (2008). The Utility of ETD Mass Spectrometry in Proteomic Analysis. PMC.
• Wu, S. L., Kim, J., Hancock, W. S., & Karger, B. L. (2011). Effectiveness of CID, HCD, and ETD with FT MS/MS for Degradomic-Peptidomic Analysis: Comparison of Peptide Identification Methods. Journal of Proteome Research.
• Guan, S., & Burlingame, A. L. (2012).
• Swanley, K. Z., & Shvartsburg, A. A. (2008).
• Szalay, D., et al. (2024).
• Good, D. M., & Coon, J. J. (2020). Successfully Identifying Proteins and Their Modifications Using Electron Transfer Dissociation Linear Ion Trap Mass Spectrometry. Spectroscopy Online.
• Medzihradszky, K. F., & Chalkley, R. J. (2010).
• Molina, H., & Pandey, A. (2008).
• Swanley, K. Z., & Shvartsburg, A. A. (2008).
• Payne, R. J., & Offer, J. (2026).
• Kim, J. I., & Lee, S. W. (2023). Transient Conformations Leading to Peptide Fragment Ion [c + 2H]+ via Intramolecular Hydrogen Bonding Using MALDI In-source Decay Mass Spectrometry of Serine-, Threonine-, and/or Cysteine-Containing Peptides. MDPI.
• Nagaraj, N., & Mann, M. (2012). Spectrum of peptide sequence identified with HCD and CID high resolution fragmentation method.
• Muth, T., & Renard, B. Y. (2016). De novo peptide sequencing using CID and HCD spectra pairs. PubMed.
• Waliczek, M. M., & Jabłoński, J. (2021).
• White, P., Steinauer, R., Barthélémy, S., & Dörner, B. (n.d.). Pseudoproline dipeptides in Fmoc-solid phase peptide synthesis. Merck Millipore.
• Kumar, D., & Kumar, P. (2021). Mass Spectral Analysis of Synthetic Peptides: Implications in Proteomics. Journal of Biomolecular Techniques.
• AAPPTec. (n.d.). Post Cleavage Purification and Analysis of Peptides; TFA removal; TFA exchange.
• CEM. (n.d.). Application Note Peptide Cleavage and Protected Cleavage Procedures.
• Wysocki, V. H., & Reilly, J. P. (2004). Mass spectrometry of peptides and proteins. OSU Chemistry.

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. research.cbc.osu.edu [research.cbc.osu.edu]
• 8. Analysis of Fragmentation Pathways of Peptide Modified with Quaternary Ammonium and Phosphonium Group as Ionization Enhancers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. | Department of Chemistry [chem.ox.ac.uk]
• 10. Unusual fragmentation of Pro-Ser/Thr-containing peptides detected in collision-induced dissociation spectra - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. The Utility of ETD Mass Spectrometry in Proteomic Analysis: BIOCHIMICA ET BIOPHYSICA ACTA Proteins and Proteomics Posttranslational Modifications in Proteomics Special Issue - PMC [pmc.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide: Enhancing Purity of Difficult Peptides with Pseudoproline Dipeptides

Abstract

The chemical synthesis of peptides, a cornerstone of modern drug discovery and proteomics, is frequently hampered by "difficult sequences" prone to on-resin aggregation. This aggregation, driven by the formation of secondary structures, leads to incomplete reactions, the generation of deletion and truncated impurities, and consequently, low purity of the crude product. This guide provides a comprehensive comparison of synthetic outcomes for such challenging peptides, contrasting standard solid-phase peptide synthesis (SPPS) with a strategy employing pseudoproline dipeptides. We will delve into the mechanism by which these modified dipeptides disrupt aggregation, present compelling comparative data from well-documented syntheses, and offer detailed experimental protocols for implementation in your laboratory.

Introduction: The Aggregation Challenge in Peptide Synthesis

Solid-phase peptide synthesis (SPPS) is a powerful technique for creating custom peptides. However, its efficiency can be drastically reduced when synthesizing sequences containing hydrophobic residues or those with a high propensity to form stable secondary structures like β-sheets.[1] This phenomenon, known as on-resin aggregation, occurs when growing peptide chains interact with each other, rendering the N-terminus of some chains inaccessible for the next coupling step.

This leads to several critical issues:

• Incomplete Coupling: The incoming activated amino acid cannot reach the sterically hindered N-terminus, resulting in deletion sequences that are often difficult to separate from the target peptide.[2]

• Poor Solvation: The aggregated peptide-resin matrix is poorly solvated by the reaction solvents, further slowing down reaction kinetics for both coupling and deprotection steps.[3][4]

• Low Crude Purity: The final product after cleavage from the resin is a complex mixture of the target peptide and a host of closely related impurities, complicating purification and significantly reducing the final yield.[5][6]

The Solution: Pseudoproline Dipeptides as "Structure-Breakers"

Pseudoproline (ΨPro) dipeptides are synthetically modified building blocks derived from serine, threonine, or cysteine.[3][7] They are designed to be seamlessly integrated into Fmoc-based SPPS protocols.[7] The key innovation is the formation of a temporary oxazolidine or thiazolidine ring, which introduces a "kink" into the peptide backbone, mimicking the structural effect of a proline residue.[4][8]

Mechanism of Action:

This induced kink disrupts the formation of inter-chain hydrogen bonds that are essential for β-sheet formation and subsequent aggregation.[3][8] By keeping the peptide chains separated and well-solvated, pseudoproline dipeptides:

• Enhance Coupling Efficiency: The N-terminus of the growing peptide remains accessible, leading to more complete acylation and a significant reduction in deletion byproducts.[3]

• Improve Solubility: The disruption of secondary structures improves the solvation of the peptide-resin complex, facilitating more efficient reactions.[3]

• Increase Crude Purity: By minimizing the formation of impurities during synthesis, the crude peptide product is significantly purer, simplifying the downstream purification process.[2][7]

The pseudoproline modification is completely reversible and is removed during the final trifluoroacetic acid (TFA)-mediated cleavage, regenerating the native serine, threonine, or cysteine residue in the final peptide.[4][7]

Experimental Purity Comparison: A Case Study on Human Amylin (hAmylin)

Human Amylin (or hIAPP) is a 37-residue peptide notorious for its extreme tendency to aggregate, making its synthesis via standard SPPS methods nearly impossible.[3][9] This makes it an excellent model for demonstrating the efficacy of pseudoproline dipeptides.

Comparative Synthesis Strategies

• Control Synthesis: Standard Fmoc-SPPS with double coupling for all amino acid residues to attempt to drive the reactions to completion.[9]

• Test Synthesis: Fmoc-SPPS with the strategic incorporation of three pseudoproline dipeptides at key positions (A8T, S19S, L27S) to disrupt aggregation.[9]

Experimental Protocols

A generalized protocol for the incorporation of a pseudoproline dipeptide is as follows:

• Resin Preparation: Start with a suitable resin, such as Rink Amide for C-terminal amides.

• Fmoc-Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc protecting group from the N-terminus.

• Pseudoproline Dipeptide Coupling:

  • In a separate vessel, dissolve the Fmoc-Xaa-Ser/Thr(ΨPro)-OH dipeptide (5 eq.) and a coupling reagent like HBTU (5 eq.) in DMF or NMP.

  • Add DIPEA (10 eq.) to activate the dipeptide.

  • Immediately add the activated solution to the deprotected peptide-resin.

  • Allow the coupling reaction to proceed for 1-2 hours.[2]

• Washing: Thoroughly wash the resin with DMF to remove excess reagents.

• Chain Elongation: Continue with standard Fmoc-SPPS cycles for the remaining amino acids.

• Cleavage and Deprotection: After the full sequence is assembled, treat the resin with a TFA-based cleavage cocktail (e.g., TFA/water/TIS 95:2.5:2.5) for 2 hours to cleave the peptide from the resin and remove all side-chain protecting groups, including the pseudoproline moiety.[2]

Workflow Diagram

Figure 1: Comparative workflow for synthesizing a difficult peptide.

Results: A Stark Contrast in Purity

The crude products from both syntheses were analyzed by reverse-phase HPLC, revealing a dramatic difference in purity.

Synthesis Strategy	Target Peptide Purity (Crude)	Outcome
Standard SPPS (Double Coupling)	< 5%	Highly heterogeneous product with many deletion sequences. Target peptide co-elutes with impurities.[9]
Pseudoproline Dipeptide Incorporation	> 90%	A clean crude product with the target peptide as the major peak.[9]

Table 1: Comparative purity of crude Ac-hAmylin8-37 synthesized with and without pseudoproline dipeptides.[9]

As the data clearly indicates, the standard synthesis of this difficult peptide failed to produce a significant amount of the desired product.[9] In contrast, the strategic use of pseudoproline dipeptides resulted in a crude product of over 90% purity, demonstrating the transformative power of this technique.[9][10]

Conclusion and Best Practices

The incorporation of pseudoproline dipeptides is a validated and highly effective strategy for overcoming the challenges of synthesizing aggregation-prone peptides.[7] The resulting increase in crude purity simplifies purification, improves overall yield, and can often mean the difference between a successful and a failed synthesis.[2][9]

For optimal results, consider the following guidelines:

• Strategically insert pseudoproline dipeptides before hydrophobic regions.[8][9]

• Aim for a spacing of 5-6 residues between pseudoproline units or between a pseudoproline and a native proline.[8][9]

• Ensure a minimum of 2 residues between a pseudoproline and another pseudoproline or a proline.[9]

By adopting this approach, researchers, scientists, and drug development professionals can significantly enhance their success rate in producing high-purity, difficult-sequence peptides for their research and development needs.

References

• GenScript. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Retrieved from [Link]

• Aapptec Peptides. (2019, November 15). Pseudoproline Dipeptides. Retrieved from [Link]

• Geier, S., et al. (2020, March 04). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Bioengineering and Biotechnology. Retrieved from [Link]

• Wikipedia. (n.d.). Pseudoproline. Retrieved from [Link]

• kbDNA. (2024, October 02). Advancing With Peptide Synthesis. Retrieved from [Link]

• Loffredo, M. R., et al. (n.d.). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. PMC. Retrieved from [Link]

• White, P. (n.d.). Comparative study of conventional and microwave assisted synthesis. Retrieved from [Link]

• Biomatik. (2022, November 28). What are the Sustainability Challenges in Peptide Synthesis and Purification?. Retrieved from [Link]

• Senko, D. S., et al. (2021, April 03). Scope and limitations of pseudoprolines as individual amino acids in peptide synthesis. Amino Acids. Retrieved from [Link]

• Merck Millipore. (n.d.). Novabiochem®. Retrieved from [Link]

• White, P. (n.d.). Comparative study of conventional and microwave assisted synthesis. ResearchGate. Retrieved from [Link]

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The Strategic Advantage of Fmoc-Met-Thr Pseudoproline in SPPS: A Cost-Benefit &amp; Technical Guide

Topic: Cost-Benefit Analysis of Using Fmoc-Met-Thr Pseudoproline Building Blocks Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary

In Solid Phase Peptide Synthesis (SPPS), "difficult sequences" containing hydrophobic domains or beta-sheet-prone regions often lead to aggregation, synthesis failure, and low crude purity.[1][2] The Fmoc-Met-Thr(

pro)-OH dipeptide is a high-value building block designed to mechanically disrupt these aggregates.[1]

While the upfront cost of pseudoproline dipeptides is significantly higher (~15-30x) than standard amino acids, this guide demonstrates that for specific "at-risk" sequences, the Total Cost of Synthesis (TCS) is lower when using pseudoprolines due to dramatic reductions in solvent consumption, purification labor, and synthesis repetition.

The Technical Challenge: Aggregation in Met/Thr Regions

Methionine (Met) and Threonine (Thr) are particularly problematic when adjacent in peptide sequences.[1]

• Threonine: A

  -branched amino acid that introduces steric bulk near the backbone.

• Methionine: A hydrophobic residue often found in transmembrane domains or aggregation-prone amyloid sequences.[1]

When these residues occur in long chains, inter-chain hydrogen bonding stabilizes

-sheet formation.[1] This causes the peptide-resin matrix to collapse (solvation failure), preventing entering activated amino acids from reaching the N-terminus.[1] The result is "deletion sequences" and low-purity crude.

The Pseudoproline Solution: Mechanism of Action

Pseudoprolines (oxazolidines derived from Ser/Thr) mimic the structure of Proline.[3][4][5][6] They force the peptide backbone into a cis-amide conformation, creating a "kink" that physically prevents the alignment required for

-sheet formation.[2]

Figure 1: Mechanism of aggregation disruption.[1] The oxazolidine ring prevents inter-chain H-bonding, maintaining solvation.

Comparative Analysis: Standard Stepwise vs. Pseudoproline

This comparison evaluates the synthesis of a theoretical 30-mer hydrophobic peptide containing a central -Met-Thr- motif.[1]

Performance Metrics

Metric	Standard Stepwise SPPS	Fmoc-Met-Thr( pro)-OH Strategy
Coupling Reagents	Requires double coupling (2x) for difficult regions.	Single coupling usually sufficient.
Solvation	Resin swelling decreases as chain grows.	Resin maintains high swelling factor.
Crude Purity	Typically < 40% (Deletion sequences common).[1]	Typically > 80% (Main peak dominant).[1]
Purification Yield	Low (Complex separation of n-1 impurities).[1]	High (Easy separation).[1]
Risk of Oxidation	High (Met exposed longer due to slow couplings).[1]	Reduced (Faster synthesis, less exposure).[1]

Cost-Benefit Analysis (Economic Model)

Basis: 0.1 mmol scale synthesis.

• Standard AA Cost: ~$20/g[1]

• Pseudoproline Cost: ~$300/g (Fmoc-Met-Thr dipeptide)[1]

Cost Driver	Standard Approach	Pseudoproline Approach	Net Impact
Raw Materials (AA)	Low ($50 total)	High ($350 total)	+$300 Cost
Solvent (DMF/DCM)	High (Double couplings, extensive washes)	Low (Standard cycles)	-$150 Savings
HPLC Labor/Time	High (2-3 runs to isolate pure peak)	Low (1 run usually sufficient)	-$500 Savings
Failure Risk	High (20% chance of total restart)	Low (<5% chance of restart)	High Value
Total Est.[1] Cost	$1,500+ (inc.[1] labor/overhead)	$1,150 (inc.[1] labor/overhead)	Benefit

Decision Matrix: When to Use Fmoc-Met-Thr( )

Not every sequence requires this expensive building block. Use the following logic to decide.

Figure 2: Decision workflow for incorporating pseudoproline dipeptides.

Experimental Protocol

Objective: Incorporation of Fmoc-Met-Thr(

pro)-OH into a growing peptide chain on Wang or Rink Amide resin.

Critical Note: The "difficult" coupling step (forming the hindered bond between Met and the oxazolidine nitrogen) has already been performed by the manufacturer. You are coupling the entire dipeptide unit to the resin, which proceeds via standard kinetics.

Materials

• Building Block: Fmoc-Met-Thr(

  pro)-OH (Store at -20°C, hygroscopic).[1]

• Coupling Reagents: DIC (Diisopropylcarbodiimide) and Oxyma Pure (or HOBt).[1] Note: PyBOP/HATU can be used but are often unnecessary for the dipeptide itself.

• Solvent: DMF (Anhydrous).[1]

Step-by-Step Workflow

• Preparation of Resin:

  • Swell resin (0.1 mmol scale) in DMF for 30 mins.

  • Deprotect N-terminus (20% Piperidine/DMF, 2 x 5 min).

  • Wash (3x DMF, 3x DCM, 3x DMF).[1][7]

• Activation of Dipeptide:

  • Calculate 3 equivalents (eq) of Fmoc-Met-Thr(

    pro)-OH relative to resin loading.[1]

  • Dissolve dipeptide and 3 eq of Oxyma Pure in minimum DMF.

  • Add 3 eq of DIC.[7][8]

  • Pre-activation: Allow to react for 2-3 minutes. (Do not exceed 5 mins to avoid racemization).

• Coupling:

  • Transfer activated solution to the resin.[7][9][10]

  • Agitate at Room Temperature for 2 hours . (Longer than standard 45-60 min coupling to ensure completion due to the size of the block).

  • Validation: Perform Kaiser Test. If blue (incomplete), recouple using HATU/DIPEA for 1 hour.

• Elongation:

  • Deprotect the Fmoc group from the Met residue (standard conditions).

  • Proceed with the next amino acid.[11] Note: The N-terminus of the Met is not sterically hindered, so the next coupling proceeds normally.

• Cleavage & Regeneration:

  • Upon completion of the full peptide, use standard cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H2O).

  • Mechanism: The high acid concentration hydrolyzes the oxazolidine ring, removing the acetonide protecting group and reverting the structure to the native Met-Thr dipeptide.

References

• Mutter, M., et al. (1995). "Pseudoprolines (psi Pro) as a solubilizing, structure-disrupting protection technique in peptide synthesis."[1][2][5] Journal of the American Chemical Society. [1]

• Wöhr, T., et al. (1996). "Pseudoprolines as a Solubilizing, Structure-Disrupting Protection Technique in Peptide Synthesis."[1][2][5][12][13] Journal of the American Chemical Society. [1]

• Sampson, W.R., et al. (1999). "The synthesis of 'difficult' peptides using pseudoproline dipeptides."[3][5][9][12][13][14] Journal of Peptide Science.

• White, P., et al. (2004). "Pseudoproline dipeptides in Fmoc-solid phase peptide synthesis." Merck Novabiochem Technical Notes.

• ChemPep Inc. (2024).[1][15] "Fmoc-Met-Thr[psi(Me,Me)pro]-OH Product Guide & Pricing." ChemPep Catalog.

Sources

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• 4. Pseudoproline Product Spoltlight | Merck [merckmillipore.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. polypeptide.com [polypeptide.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
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• 15. Fmoc Amino Acids [cem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling Fmoc-L-Met-L-Thr[PSI(Me,Me)Pro]-OH

Welcome to a comprehensive guide on the safe handling of Fmoc-L-Met-L-Thr[PSI(Me,Me)Pro]-OH, a specialized pseudoproline dipeptide. In modern solid-phase peptide synthesis (SPPS), these reagents are invaluable tools for disrupting secondary structures and overcoming aggregation, particularly in challenging sequences.[1][2] However, ensuring the integrity of your synthesis and, more importantly, your personal safety, requires a protocol grounded in a deep understanding of the potential hazards—not just of the dipeptide itself, but of the entire chemical environment in which it is used.

This guide moves beyond a simple checklist. It provides the essential context and rationale behind each safety recommendation, empowering you, the researcher, to build a self-validating system of safety in your laboratory.

Hazard Assessment: Understanding the Risk Profile

• Physical Form: The dipeptide is supplied as a lyophilized powder.[3][4] The primary physical hazard is the potential for aerosolization and inhalation when handling the solid material.[5] Fine powders can easily become airborne, posing a respiratory risk.[5][6]

• Chemical Properties: The toxicological properties of this specific, complex molecule are not fully characterized.[6] Therefore, it must be treated with caution. We can infer potential hazards from similar compounds. For instance, the related Fmoc-Met-OH has been reported to potentially cause skin, eye, and respiratory irritation.[7] It is prudent to assume this dipeptide carries similar risks.

• Contextual Hazards of SPPS: The most significant risks arise from the reagents used alongside the dipeptide during synthesis. SPPS workflows routinely employ hazardous chemicals, including:

  • Solvents: N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP) are common solvents with reproductive health risks.[8]

  • Deprotection Reagents: Piperidine is used for Fmoc group removal.

  • Cleavage Cocktails: Trifluoroacetic acid (TFA) is the standard reagent for cleaving the peptide from the resin. TFA is extremely corrosive and dangerous, capable of causing severe chemical burns.[9][10]

Given this context, a comprehensive personal protective equipment (PPE) strategy is not merely recommended; it is mandatory.

Core Personal Protective Equipment (PPE) Protocol

The foundation of safe handling is a multi-layered approach to PPE, combined with the use of primary engineering controls. Your primary barrier against exposure will always be a properly functioning chemical fume hood.[5][11]

Table 1: PPE Requirements for SPPS Workflows

Stage of Synthesis	Engineering Control	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing & Reconstitution	Chemical Fume Hood	Chemical Splash Goggles	Nitrile Gloves	Laboratory Coat	Fume hood provides primary protection. N95 as secondary precaution if significant dust is generated.
Coupling & Washing	Chemical Fume Hood	Chemical Splash Goggles	Nitrile Gloves	Laboratory Coat	Not required if work is performed in a fume hood.
Cleavage & Workup	Chemical Fume Hood	Chemical Splash Goggles & Face Shield	Double-gloved Nitrile or Neoprene Gloves	Laboratory Coat	Not required if work is performed in a fume hood.

In-Depth PPE Rationale:

• Engineering Controls (Chemical Fume Hood): All handling of the dry powder and any procedures involving volatile or hazardous reagents (especially TFA) must be performed inside a certified chemical fume hood.[11][12] This is non-negotiable. The hood contains aerosols and vapors, preventing inhalation, which is a primary route of exposure.[5]

• Eye and Face Protection: Standard safety glasses are insufficient. Chemical splash goggles are required to provide a seal around the eyes, protecting against splashes from all directions.[5][13] During the cleavage step, the risk of a significant splash of corrosive TFA is high; therefore, a face shield must be worn over the goggles to protect the entire face.[9]

• Hand Protection: Chemical-resistant nitrile gloves are the standard for handling most chemicals in peptide synthesis.[11][12] Always inspect gloves for tears or defects before use. When working with the highly corrosive TFA cleavage cocktail, double-gloving provides an extra layer of protection.[13] It is critical to use proper glove removal technique to avoid contaminating your skin.[14]

• Body Protection: A laboratory coat, fully buttoned, protects your skin and personal clothing from minor spills and splashes.[12][13]

• Respiratory Protection: A fume hood is the primary method of respiratory protection. An N95 respirator may be considered as a secondary precaution if there is a risk of generating significant amounts of dust outside of a containment hood, such as during a large spill cleanup.[6][13]

Procedural Guidance for Safe Handling

Step-by-Step Protocol for Weighing and Reconstitution

• Preparation: Ensure the chemical fume hood is on and the sash is at the appropriate working height. Gather all necessary equipment (spatula, weigh paper, vials, solvent) and place it inside the hood before bringing in the peptide.

• Aliquot Transfer: Carefully open the container of Fmoc-L-Met-L-Thr[PSI(Me,Me)Pro]-OH inside the hood. Use a clean spatula to transfer the desired amount of powder to weigh paper or directly into a tared vial. Perform this action slowly and deliberately to minimize aerosolization.

• Reconstitution: Add the appropriate solvent (e.g., DMF) to the vial containing the peptide.[1] Cap the vial securely before mixing.

• Cleanup: Wipe down the spatula and any surfaces inside the hood with a solvent-dampened towel to collect any residual powder. Dispose of the towel and any contaminated weigh paper as chemical waste.

Emergency, Spill, and Disposal Plans

Emergency First Aid

• Skin Contact: Immediately remove contaminated clothing and gloves. Wash the affected area thoroughly with soap and water for at least 15 minutes.[11][15]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[11][15]

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and seek immediate medical attention.[6]

Spill Response

• Alert & Restrict: Alert personnel in the immediate area and restrict access.

• Assess: Evaluate the spill size and associated hazards. If the spill involves a large quantity of powder or volatile solvent outside of a fume hood, evacuate the area and contact your institution's Environmental Health & Safety (EHS) office.

• Cleanup: For minor spills within a fume hood, use an appropriate absorbent material from a designated spill kit. Wear your full PPE during cleanup.

• Decontaminate: Clean the spill area thoroughly.

Disposal Plan: A Cradle-to-Grave Responsibility

All materials that come into contact with Fmoc-L-Met-L-Thr[PSI(Me,Me)Pro]-OH or any other reagents used in the synthesis process are considered chemical waste.[5][15]

• Segregation: Collect all contaminated solid waste (gloves, pipette tips, vials, paper towels) in a designated, clearly labeled hazardous waste container.[15] Liquid waste (solvents, cleavage solutions) should be collected in a separate, compatible, and clearly labeled hazardous waste container.

• Compliance: Never dispose of peptide waste in the regular trash or down the drain.[5][11] Adhere strictly to the chemical waste disposal protocols established by your institution's EHS office.[15] This is essential for regulatory compliance and environmental protection.

Visualizing the Safety Workflow

A critical, often overlooked, aspect of lab safety is the procedure for putting on (donning) and taking off (doffing) PPE. An incorrect doffing procedure can lead to self-contamination. The following workflow is designed to minimize this risk.

Sources

• 1. Fmoc-Glu(OtBu)-Thr[psi(Me,Me)Pro]-OH: Key in Peptide Synthesis | Advent [adventchembio.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Fmoc-Leu-Thr(psiMe,Mepro)-OH Novabiochem 955048-89-2 [sigmaaldrich.com]
• 4. chemimpex.com [chemimpex.com]
• 5. peptide24.store [peptide24.store]
• 6. gyrosproteintechnologies.z16.web.core.windows.net [gyrosproteintechnologies.z16.web.core.windows.net]
• 7. advancedchemtech.com [advancedchemtech.com]
• 8. biomatik.com [biomatik.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 11. biovera.com.au [biovera.com.au]
• 12. biorunstar.com [biorunstar.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. peptide.com [peptide.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]